7-Phenyl-thieno[2,3-c]pyridine

• CAS: 100067-45-6

Core Science & Biosynthesis

Electrochemical and Photophysical Properties of Thieno[2,3-c]pyridine Isomers: A Technical Guide for Advanced Materials

Audience: Researchers, materials scientists, and drug development professionals. Scope: Structural causality, optoelectronic profiling, and self-validating experimental methodologies for thienopyridine derivatives.

The Isomeric Imperative in Thienopyridines

Thienopyridines are a privileged class of bicyclic heterocycles consisting of a thiophene ring fused to a pyridine ring. While there are six possible annulation modes, the thieno[2,3-c]pyridine and thieno[3,2-c]pyridine isomers have emerged as critical scaffolds[1]. In medicinal chemistry, the thieno[2,3-c]pyridine core is a fundamental pharmacophore found in potent kinase inhibitors and anticoagulant therapeutics[2]. In materials science, these isomers are highly sought-after building blocks for organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs) due to their tunable electronic properties[3].

As a Senior Application Scientist, it is crucial to understand that the choice of isomer is not merely a synthetic preference—it is an electronic imperative. The specific fusion pattern dictates the extent of π -conjugation, the molecular dipole moment, and the spatial distribution of the frontier molecular orbitals (FMOs)[4].

Electronic Causality: HOMO/LUMO Modulation

The divergent properties of these isomers stem from heteroatom alignment. The relative positions of the highly electronegative nitrogen atom and the polarizable sulfur atom govern the electron density across the fused system. When these isomers are incorporated into cyclometalated transition metal complexes (e.g., Gold(III) or Ruthenium(II)), the isomeric effect profoundly impacts spin-orbit coupling and excited-state dynamics.

For example, OLEDs utilizing thieno[2,3-c]pyridine-based gold(III) complexes exhibit operational lifetimes (LT70) of up to 63,200 hours at 100 cd/m²[5]. This is nearly three orders of magnitude longer than devices based on the thieno[3,2-c]pyridine isomer[5]. The causality here is kinetic stability: the[2,3-c] isomer's optimized HOMO-LUMO gap and rigidified coordination geometry actively suppress non-radiative degradation pathways during the continuous charge injection required in OLED operation[5]. Similarly, in ruthenium(II) complexes, the specific thienopyridine coordination dictates whether the excited state undergoes rapid steric quenching or exhibits robust, long-lived photoluminescence suitable for energy-transfer applications[6].

Caption: Logical flow mapping isomeric selection to OLED operational stability.

Quantitative Photophysical & Electrochemical Metrics

To benchmark the impact of the isomeric effect, we must look at the quantitative data. The table below summarizes the comparative optoelectronic properties of representative Gold(III) complexes incorporating either the thieno[2,3-c]pyridine or thieno[3,2-c]pyridine core[5].

Property / Metric	Thieno[2,3-c]pyridine Au(III) Complex	Thieno[3,2-c]pyridine Au(III) Complex	Causality / Significance
Emission Color	Yellow to Red	Yellow to Red	Tuned by extended π -conjugation of the N-heterocycle.
PLQY ( Φ , Solid Film)	> 80%	< 50%	[2,3-c] alignment minimizes non-radiative decay ( knr​ ) via rigidification.
Electrochemical Gap	~ 2.6 eV	~ 2.4 eV	[3,2-c] isomer often exhibits a narrower gap, increasing susceptibility to redox degradation.
Device EQE (Max)	Up to 14.5%	< 8.0%	Higher PLQY and balanced charge transport in the [2,3-c] isomer yields superior efficiency.
Operational LT70	63,200 hours	~ 60 hours	The [2,3-c] isomer's kinetic stability prevents exciton-polaron annihilation during operation.

Self-Validating Experimental Protocols

To ensure scientific integrity, the characterization of thienopyridine derivatives must rely on self-validating workflows. The following protocols detail how to accurately map the electrochemical and photophysical landscapes of these isomers.

Caption: Self-validating experimental workflow for thienopyridine characterization.

Protocol A: Electrochemical Profiling via Cyclic Voltammetry (CV)

Objective: Determine the ionization potential (HOMO) and electron affinity (LUMO) to predict charge injection barriers in devices[4],[7].

• Solvent & Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in anhydrous, degassed dichloromethane (DCM) or acetonitrile.

  • Causality: Trace water narrows the electrochemical window and irreversibly quenches radical cations/anions, destroying the fidelity of the redox wave.

• Electrode Setup: Utilize a three-electrode cell: a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/Ag+ reference electrode. Polish the glassy carbon electrode with 0.05 µm alumina slurry before use.

• Analyte Measurement: Dissolve the thienopyridine complex ( 10−3 M) in the electrolyte. Scan the potential from -2.0 V to +1.5 V at varying scan rates (50, 100, 250, 500 mV/s).

  • Causality: Varying the scan rate self-validates the nature of the electron transfer. If the peak current ( Ip​ ) scales linearly with the square root of the scan rate ( v​ ), the process is confirmed to be diffusion-controlled and chemically reversible.

• Internal Standardization (Self-Validation Step): Post-measurement, spike the solution with a trace amount of Ferrocene ( Fc ). Record a final voltammogram.

  • Causality: The Fc/Fc+ redox couple acts as an absolute energetic reference (assumed to be -4.8 eV vs vacuum). This corrects for any junction potential drift in the Ag/Ag+ reference electrode, ensuring the calculated HOMO/LUMO levels are universally reproducible.

Protocol B: Time-Resolved Photoluminescence (TRPL)

Objective: Quantify excited-state lifetimes ( τ ) to calculate radiative ( kr​ ) and non-radiative ( knr​ ) decay rates.

• Matrix Isolation: Spin-coat the thienopyridine complex doped at 5 wt% into a poly(methyl methacrylate) (PMMA) matrix on a quartz substrate.

  • Causality: Dilute doping in a rigid PMMA matrix prevents aggregation-caused quenching (ACQ) and triplet-triplet annihilation (TTA), isolating the unimolecular photophysics of the isomer.

• Degassing Validation: For solution measurements, prepare two identical 10−5 M samples in toluene. Leave one aerated and subject the other to three freeze-pump-thaw cycles to remove dissolved oxygen.

  • Causality: Oxygen is a potent triplet quencher. If the degassed sample exhibits a significantly longer lifetime and higher PLQY than the aerated sample, it self-validates that the emission originates from a triplet excited state (phosphorescence), which is characteristic of heavy-metal thienopyridine complexes.

• Data Acquisition & Fitting: Excite the sample using a picosecond pulsed laser diode (e.g., 375 nm) and detect emission using a Time-Correlated Single Photon Counting (TCSPC) module. Fit the decay curve to a mono- or bi-exponential decay model.

  • Causality: A reduced χ2 value between 0.9 and 1.1 self-validates the mathematical fit. A bi-exponential fit indicates the presence of multiple emitting microenvironments or conformers, directly reflecting the structural rigidity of the chosen isomer.

References

• Design and synthesis of yellow- to red-emitting gold(iii)
• Application Notes and Protocols for Thieno[2,3-c]pyridine Derivatives in Organic Electronics Source: Benchchem URL
• Molecular Electronic Devices based on Ru(II)
• Source: PMC (NIH)
• (PDF)
• Quantum Chemical Calculations for Thieno[2,3-c]pyridine Derivatives: A Technical Guide for Drug Development Source: Benchchem URL
• Narrow Bandgap-Conjugated Polymers Incorporating Thieno[3,2-c]pyridine-4,6-Dione-Derived Isoindigo for Organic Field-Effect Transistor Applications Source: ACS Publications URL

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Design and synthesis of yellow- to red-emitting gold(iii) complexes containing isomeric thienopyridine and thienoquinoline moieties and their applications in operationally stable organic light-emitting devices - Materials Horizons (RSC Publishing) [pubs.rsc.org]
• 6. diva-portal.org [diva-portal.org]
• 7. pubs.acs.org [pubs.acs.org]

Initial Anticancer Screening of Novel Thieno[2,3-c]pyridine Derivatives: A Technical Guide to Hit Identification and Mechanistic Profiling

As the landscape of oncology drug discovery shifts toward highly targeted, multi-kinase, and chaperone inhibitors, the thieno[2,3-c]pyridine scaffold has emerged as a highly privileged pharmacophore. As a Senior Application Scientist, I have observed that the success of advancing these novel derivatives from the bench to preclinical models relies not just on standard screening, but on deploying a highly logical, self-validating experimental pipeline.

This whitepaper provides an in-depth technical roadmap for the initial anticancer screening of thieno[2,3-c]pyridine derivatives, detailing the causality behind experimental choices, robust protocol design, and the mechanistic pathways driving their efficacy.

Rationale for the Thieno[2,3-c]pyridine Scaffold

The fusion of an electron-rich thiophene ring with a pyridine ring creates a rigid, planar, and lipophilic core. This structure acts as an excellent bioisostere for purines (such as adenine). Because ATP-binding pockets in kinases and chaperone proteins evolved to accommodate purines, thieno[2,3-c]pyridine derivatives can competitively anchor into these deep, hydrophobic active sites.

Recent literature highlights two primary mechanistic targets for these derivatives:

• Hsp90 Inhibition: Novel thiomorpholine-substituted hybrids (e.g., Compound 6i) competitively bind the N-terminal ATP pocket of Heat Shock Protein 90 (Hsp90), leading to the destabilization of client oncoproteins and subsequent G2 phase cell cycle arrest[1].

• CYP17 Inhibition: Benzothieno[2,3-c]pyridine derivatives (e.g., Compound 5c) act as highly potent, non-steroidal inhibitors of CYP17, a critical enzyme in androgen synthesis, making them prime candidates for castration-resistant prostate cancer (CRPC)[2].

The Anticancer Screening Workflow

To prevent false positives and ensure data integrity, the screening of novel derivatives must follow a phased, self-validating workflow. We begin with high-throughput phenotypic screening and progressively narrow down to high-resolution mechanistic profiling.

Step-by-step workflow for the initial anticancer screening of novel derivatives.

Quantitative Data Presentation

Initial screening of recent thieno[2,3-c]pyridine derivatives has yielded highly promising half-maximal inhibitory concentrations (IC₅₀). The table below summarizes the quantitative efficacy of lead compounds across various human cancer cell lines.

Compound	Target Mechanism	Cancer Cell Line	IC₅₀ (µM)	Reference
6i	Hsp90 Inhibition	HSC3 (Head and Neck)	10.8	Chandrasekaran et al., 2025[1]
6i	Hsp90 Inhibition	T47D (Breast)	11.7	Chandrasekaran et al., 2025[1]
6i	Hsp90 Inhibition	RKO (Colorectal)	12.4	Chandrasekaran et al., 2025[1]
5c	CYP17 Inhibition	PC-3 (Prostate)	2.08	Abdel-Maksoud et al., 2021[2]

Self-Validating Experimental Protocols

A protocol is only as good as its internal controls. The following methodologies detail the exact steps and the underlying causality required to generate publication-grade data.

Protocol A: High-Throughput Cytotoxicity Screening (MTT Assay)

The MTT assay is frequently treated as a simple viability test, but it specifically measures mitochondrial succinate dehydrogenase activity.

Step-by-Step Methodology:

• Cell Seeding & Synchronization: Seed cells (e.g., MCF7, HSC3) at 1×104 cells/well in a 96-well plate. Incubate for 24 hours. Causality: Allowing 24 hours ensures cells re-adhere and enter the log-phase of exponential growth, which is necessary for accurate metabolic assessment.

• Compound Treatment: Treat cells with varying concentrations of the thieno[2,3-c]pyridine derivatives (1 µM to 100 µM) for 48 hours.

• Self-Validating Control Implementation:

  • Vehicle Control: 0.1% DMSO (rules out solvent toxicity).

  • Positive Control: Cisplatin or Staurosporine (confirms assay sensitivity).

  • Cell-Free Control: Media + MTT + Highest Drug Concentration. Causality: Some novel heterocyclic compounds spontaneously reduce tetrazolium salts. If this well turns purple, the compound is causing a false positive, and you must switch to a Resazurin-based assay.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours in the dark.

• Solubilization & Reading: Remove media, add 100 µL DMSO to dissolve the formazan crystals, and read absorbance at 570 nm. Calculate the IC₅₀ using non-linear regression analysis.

Protocol B: Mechanistic Profiling via Flow Cytometry (Cell Cycle Analysis)

Once a hit is identified, we must determine if the reduced viability is due to direct cytotoxicity (apoptosis) or cytostatic effects (cell cycle arrest).

Step-by-Step Methodology:

• Treatment & Harvesting: Treat cells with the established IC₅₀ of the lead compound (e.g., Compound 6i) for 24 hours. Harvest cells using Trypsin-EDTA and wash twice with cold PBS.

• Fixation: Resuspend the pellet in 70% cold ethanol added dropwise while vortexing. Incubate at -20°C for at least 2 hours. Causality: Cold ethanol permeabilizes the cell membrane and preserves the integrity of the DNA for stoichiometric staining.

• RNase A Digestion (Critical Step): Wash cells to remove ethanol, then resuspend in PBS containing 50 µg/mL RNase A. Incubate at 37°C for 30 minutes. Causality: Propidium Iodide (PI) intercalates into any double-stranded nucleic acid. Omitting RNase A will result in PI binding to double-stranded RNA, artificially broadening the G0/G1 peak and obscuring true G2 phase arrest data.

• PI Staining & Acquisition: Add 50 µg/mL PI and incubate in the dark for 15 minutes. Acquire data via flow cytometry.

Mechanistic Pathway Visualization

When thieno[2,3-c]pyridine derivatives successfully penetrate the cell, their primary mechanism of action (particularly for compounds like 6i) involves the disruption of chaperone protein networks. The diagram below illustrates the causal chain from drug binding to cell death.

Mechanism of Hsp90 inhibition by thieno[2,3-c]pyridines leading to G2 cell cycle arrest.

Conclusion & Future Directions

The initial screening of thieno[2,3-c]pyridine derivatives requires a rigorous balance of high-throughput viability assays and high-resolution mechanistic profiling. By enforcing strict self-validating controls—such as cell-free MTT wells and doublet-discrimination gating in flow cytometry—researchers can confidently identify true lead compounds. Future drug development should focus on optimizing the pharmacokinetic (ADME) profiles of these hits via in silico modeling to enhance their bioavailability while maintaining their potent Hsp90 and CYP17 inhibitory properties.

References

• Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors Source: Pharmaceuticals (MDPI), 2025 URL:[Link]

• New benzothieno[2,3-c]pyridines as non-steroidal CYP17 inhibitors: design, synthesis, anticancer screening, apoptosis induction, and in silico ADME profile studies Source: Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis), 2021 URL:[Link]

Sources

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• 2. tandfonline.com [tandfonline.com]

The Therapeutic Ascendancy of the Thieno[2,3-c]pyridine Scaffold: A Technical Guide to Rational Drug Design and Evaluation

Executive Summary & Structural Rationale

As a Senior Application Scientist overseeing early-stage drug discovery pipelines, I frequently encounter novel heterocyclic scaffolds. However, the thieno[2,3-c]pyridine moiety stands out as a highly privileged, versatile pharmacophore. Structurally, the ring annulation of thiophene onto a pyridine backbone creates a fused bicyclic system that acts as a classical bioisostere for purines and pyrimidines[1].

The causality behind its broad therapeutic potential lies in its electronic distribution and planar geometry. The nitrogen atom in the pyridine ring serves as a critical hydrogen-bond acceptor or metal-coordinating center (e.g., binding to heme iron in cytochrome P450 enzymes), while the electron-rich thiophene ring engages in robust π−π stacking and hydrophobic interactions within deep protein binding pockets. This dual-action capability allows thieno[2,3-c]pyridine derivatives to seamlessly interface with ATP-binding pockets, enzymatic active sites, and complex extracellular matrix structures.

Mechanistic Paradigms in Oncology

Heat Shock Protein 90 (Hsp90) Inhibition

Drug resistance remains a critical bottleneck in oncology. To circumvent this, targeting ATP-dependent molecular chaperones like Hsp90 has proven highly effective. Recent synthetic efforts have yielded thieno[2,3-c]pyridine derivatives (such as compound 6i , a thiomorpholine-substituted hybrid) that act as potent Hsp90 inhibitors[1].

The Mechanistic Rationale: Hsp90 is responsible for the conformational maturation of various client oncoproteins. Thieno[2,3-c]pyridine derivatives competitively bind to the N-terminal ATP-binding pocket of Hsp90. By occupying this pocket, the compounds prevent ATP hydrolysis, locking the chaperone in an inactive conformation. Consequently, client oncoproteins are misfolded and routed to the proteasome for degradation, ultimately inducing G2 phase cell cycle arrest and apoptosis in cancer cells[1].

Mechanism of Hsp90 inhibition by thieno[2,3-c]pyridine derivatives inducing G2 phase arrest.

CYP17 Inhibition in Prostate Cancer

The inhibition of 17 α -hydroxylase-17,20-lyase (CYP17) is a validated strategy to block androgen biosynthesis in prostate cancer. Novel 1,2,3,4-tetrahydrobenzo[4,5]thieno[2,3-c]pyridine derivatives have demonstrated exceptional selectivity and potency against CYP17[2].

The Mechanistic Rationale: Compound 9c utilizes its pyridine nitrogen to coordinate with the heme iron at the active site of CYP17. The tetrahydrobenzo-thieno structural extension perfectly occupies the hydrophobic steroid-binding cleft. This precise spatial arrangement allows 9c to inhibit human CYP17 with an IC50 of 20 nM, outperforming the clinical standard abiraterone (36 nM), while maintaining high selectivity against other CYP enzymes (3A4, 1A2, 2C9) to minimize drug-drug interactions[2].

Immunomodulation and Anti-Inflammatory Therapeutics

Beyond oncology, the scaffold exhibits profound immunomodulatory effects.

Small Molecule Inhibitors of Glycosaminoglycans (SMIGs)

Compound RX-111 is a thieno[2,3-c]pyridine derivative that operates via a singular, highly innovative mechanism: it is a SMIG that directly binds to heparan sulfate, a cell surface glycosaminoglycan (GAG)[3].

The Mechanistic Rationale: During autoimmune inflammation, circulating leukocytes must bind to GAGs on the endothelial surface to initiate "rolling" and subsequent tissue extravasation. RX-111 acts as a steric blockade. By selectively binding to heparan sulfate, it prevents chemokines and selectins from engaging with the endothelium. This hemodynamic disruption has shown remarkable in vivo efficacy in models of delayed-type hypersensitivity (DTH), TNBS-induced colitis, and experimental autoimmune encephalomyelitis (EAE)[3].

RX-111 blocks leukocyte rolling via heparan sulfate binding, reducing autoimmune inflammation.

Cell Adhesion Molecule (CAM) Antagonists

Earlier iterations of the scaffold, such as A-205804 and A-249377 , were identified as potent antagonists of CAM expression. These compounds selectively suppress TNF- α -induced expression of E-selectin and ICAM-1 over VCAM-1, translocating to the cell nucleus to noncovalently associate with high-molecular-weight macromolecules, thereby halting the chronic inflammation cascade at the transcriptional level[4].

Quantitative Data Presentation

To facilitate rapid comparative analysis for drug development professionals, the pharmacological efficacy of lead thieno[2,3-c]pyridine derivatives is summarized below.

Compound	Primary Target / Mechanism	Disease Model / Cell Line	Key Efficacy Metric (IC50 / Inhibition)	Reference Control
6i	Hsp90 Inhibition	Head & Neck Cancer (HSC3)	IC50 = 10.8 µM	Cisplatin
6i	Hsp90 Inhibition	Breast Cancer (T47D)	IC50 = 11.7 µM	Cisplatin
6i	Hsp90 Inhibition	Colorectal Cancer (RKO)	IC50 = 12.4 µM	Cisplatin
9c	CYP17 Inhibition	Prostate Cancer (Human)	IC50 = 20.0 nM	Abiraterone (36 nM)
RX-111	SMIG (Heparan Sulfate)	Multiple Sclerosis (EAE)	In vivo disease attenuation	N/A
A-205804	CAM Expression	Inflammation	IC50 ≈ 25.0 nM (E-selectin)	N/A

Self-Validating Experimental Protocols

To ensure uncompromising scientific integrity and reproducibility, the following protocols represent self-validating systems. Every step includes internal controls to rule out artifactual data.

Protocol A: In Vitro Cytotoxicity & Apoptotic Mechanism Validation

Objective: To determine if the cytotoxicity of a novel thieno[2,3-c]pyridine derivative is driven by targeted apoptosis rather than generalized necrosis.

• Cell Seeding & Acclimation: Seed target cells (e.g., MCF7, HSC3) in 96-well plates at a density of 5×103 cells/well in standard DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO 2​ to allow for adherence and log-phase growth recovery.

• Compound Treatment (Self-Validating Step): Prepare serial dilutions of the test compound (1 µM, 10 µM, 100 µM). Crucial: Maintain the DMSO vehicle concentration strictly below 0.1% (v/v) across all wells to prevent vehicle-induced toxicity. Include a positive control (e.g., Cisplatin) and a vehicle-only negative control.

• MTT Viability Assay: After 48 hours of incubation, add 20 µL of MTT solution (5 mg/mL) to each well. Incubate for 4 hours. The causality here is that only viable cells with active mitochondrial dehydrogenases will cleave the tetrazolium ring to form purple formazan crystals. Solubilize crystals with 100 µL DMSO and read absorbance at 570 nm.

• Mechanism Validation via Flow Cytometry: High cytotoxicity in the MTT assay does not confirm the mechanism. To validate apoptosis (e.g., via Hsp90 inhibition), harvest treated cells and perform Annexin V-FITC / Propidium Iodide (PI) double staining.

  • Interpretation: Annexin V binds to externalized phosphatidylserine (early apoptosis), while PI only enters cells with compromised membranes (late apoptosis/necrosis). This dual-staining ensures the cytotoxic effect is a targeted, mechanism-specific apoptotic event rather than a general toxic insult[1].

Protocol B: CYP17 Enzymatic Inhibition Assay

Objective: To quantify the suppression of androgen biosynthesis by thieno[2,3-c]pyridine derivatives.

• Microsomal Preparation: Utilize isolated human or rat testicular microsomes, which contain high endogenous levels of the CYP17 enzyme.

• Enzymatic Reaction Setup: In a 96-well format, combine the microsomes, the test compound (e.g., 9c ), and the substrate (progesterone, 2 µM).

• Reaction Initiation (Causality Step): CYP450 enzymes are obligate electron consumers. The reaction must be initiated by adding an NADPH regenerating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase). Without this, the enzyme cannot function, serving as an internal baseline control.

• Quantification: Terminate the reaction after 30 minutes using ice-cold acetonitrile. Centrifuge to precipitate proteins, and analyze the supernatant via LC-MS/MS to quantify the reduction in testosterone production relative to the Abiraterone positive control[2].

Standardized validation workflow for screening thieno[2,3-c]pyridine-based drug candidates.

Conclusion

The thieno[2,3-c]pyridine scaffold is not merely a structural curiosity; it is a highly tunable pharmacophore capable of addressing complex pathologies ranging from chemoresistant malignancies to systemic autoimmune disorders. By rigorously applying structure-activity relationship (SAR) principles and self-validating assay methodologies, drug development professionals can continue to unlock the vast therapeutic potential of this remarkable bicyclic system.

References

• Chandrasekaran B, Bayan MF, Hmedat A, et al. "Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors." Pharmaceuticals 2025, 18, 153. URL: [Link]

• Harris N, Koppel J, Zsila F, et al. "Mechanism of action and efficacy of RX-111, a thieno[2,3-c]pyridine derivative and small molecule inhibitor of protein interaction with glycosaminoglycans (SMIGs), in delayed-type hypersensitivity, TNBS-induced colitis and experimental autoimmune encephalomyelitis." Inflammation Research 2016 Apr;65(4):285-94. URL: [Link]

• Yin L, Hu Q, et al. "Discovery of novel 1,2,3,4-tetrahydrobenzo[4,5]thieno[2,3-c]pyridine derivatives as potent and selective CYP17 inhibitors." European Journal of Medicinal Chemistry 2017. URL: [Link]

• Liu G, et al. "Synthesis and Mode of Action of 125I- and 3H-Labeled Thieno[2,3-c]pyridine Antagonists of Cell Adhesion Molecule Expression." Journal of Medicinal Chemistry (ACS Publications) 2002. URL: [Link]

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• 2. Document: Discovery of novel 1,2,3,4-tetrahydrobenzo[4, 5]thieno[2, 3-c]pyridine derivatives as potent and selective CYP17 inhibitors. (CHEMBL4024710... - ChEMBL [ebi.ac.uk]
• 3. Mechanism of action and efficacy of RX-111, a thieno[2,3-c]pyridine derivative and small molecule inhibitor of protein interaction with glycosaminoglycans (SMIGs), in delayed-type hypersensitivity, TNBS-induced colitis and experimental autoimmune encephalomyelitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: In Vitro Evaluation of 7-Phenyl-thieno[2,3-c]pyridine as a Multi-Target Anticancer Agent

Audience: Researchers, Application Scientists, and Preclinical Drug Development Professionals Focus: Mechanistic validation, assay causality, and self-validating experimental workflows.

Introduction and Mechanistic Rationale

The thieno[2,3-c]pyridine scaffold is a highly versatile bicyclic heterocycle that structurally mimics purines, allowing it to competitively bind the ATP-binding pockets of various oncogenic targets. Recent advancements in medicinal chemistry have highlighted derivatives—specifically those with bulky hydrophobic substitutions like 7-Phenyl-thieno[2,3-c]pyridine —as potent anticancer agents. These compounds exhibit dual-modulatory effects, acting as inhibitors of the molecular chaperone Heat Shock Protein 90 (Hsp90) [1] and key regulatory kinases such as CDK8 and COT [2, 3].

For drug development professionals, evaluating the efficacy of this scaffold requires a robust, self-validating cascade of in vitro assays. It is not enough to simply measure cell death; one must establish a direct causal link between target engagement (Hsp90/Kinase inhibition), phenotypic response (G2/M cell cycle arrest), and the ultimate cellular fate (apoptosis).

Mechanistic Pathway

Fig 1: Pharmacological mechanism of 7-Phenyl-thieno[2,3-c]pyridine inducing apoptosis.

Quantitative Benchmarking: Broad-Spectrum Efficacy

Before initiating mechanistic assays, it is critical to establish the baseline cytotoxicity of the compound across a panel of cancer cell lines. Thieno[2,3-c]pyridine derivatives have demonstrated potent, broad-spectrum growth inhibition. The table below summarizes the expected inhibitory profile based on recent structural analogs[1].

Table 1: Representative IC₅₀ Values for Thieno[2,3-c]pyridine Derivatives

Cell Line	Cancer Origin	IC₅₀ (µM)	Mechanism of Sensitivity
HSC3	Head and Neck Squamous Cell	10.8	High dependency on Hsp90 for EGFR stabilization.
T47D	Breast (ER+, PR+, HER2-)	11.7	Susceptible to CDK8 and PI3K pathway blockade.
RKO	Colorectal Carcinoma	12.4	Driven by mutant BRAF; sensitive to kinase inhibition.
MCF7	Breast (ER+, PR+, HER2-)	< 15.0	High baseline expression of client proteins (e.g., AKT).

Core In Vitro Protocols: A Self-Validating Workflow

The following protocols are designed with built-in redundancies and controls to ensure that the observed anticancer activity is a true pharmacological effect, not an assay artifact.

Protocol A: Cell Viability & Cytotoxicity (Orthogonal Approach)

Expert Insight: The standard MTT assay relies on mitochondrial succinate dehydrogenase activity. Because some kinase inhibitors can temporarily suppress cellular metabolism without inducing death (cytostasis vs. cytotoxicity), relying solely on MTT can yield false-positive IC₅₀ values. We recommend a self-validating approach: primary screening via MTT, followed by confirmation using an ATP-luminescence assay (CellTiter-Glo).

Step-by-Step Methodology:

• Seeding: Seed HSC3 or MCF7 cells at 5×103 cells/well in a 96-well plate. Incubate overnight at 37°C, 5% CO₂.

• Treatment: Prepare a serial dilution of 7-Phenyl-thieno[2,3-c]pyridine (0.1 µM to 100 µM) in DMSO (final DMSO concentration ≤0.5% ). Treat cells for 48 and 72 hours.

• Primary Readout (MTT): Add 20 µL of MTT solution (5 mg/mL) to each well. Incubate for 4 hours. Remove media carefully and dissolve formazan crystals in 150 µL DMSO. Read absorbance at 570 nm.

• Orthogonal Validation (ATP Readout): In a parallel plate, add CellTiter-Glo reagent equal to the volume of cell culture media present in each well. Mix for 2 minutes on an orbital shaker to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal, then record luminescence.

Protocol B: Target Engagement (Hsp90 Client Protein Degradation)

Expert Insight: Direct biochemical assays for Hsp90 ATPase activity often fail to translate to cellular efficacy due to the complex chaperone machinery in vivo. The most authoritative way to prove Hsp90 inhibition is to demonstrate the proteasomal degradation of its strict client proteins (e.g., AKT, CDK4) [1].

Step-by-Step Methodology:

• Treatment & Internal Control: Treat cells with the established IC₅₀ of the compound for 24 hours. Crucial Step: Include a parallel treatment group co-incubated with the proteasome inhibitor MG132 (10 µM). If the compound inhibits Hsp90, client proteins will be tagged for degradation. MG132 blocks this degradation, rescuing the protein levels and proving the mechanism.

• Lysis: Wash cells with ice-cold PBS. Lyse in RIPA buffer supplemented with protease and phosphatase inhibitor cocktails.

• Western Blotting: Resolve 30 µg of total protein via SDS-PAGE and transfer to a PVDF membrane.

• Probing: Probe for Hsp90 client proteins (anti-AKT, anti-CDK4) and a loading control (anti- β -actin).

• Interpretation: A successful 7-Phenyl-thieno[2,3-c]pyridine hit will show a dose-dependent decrease in AKT and CDK4, which is completely reversed in the MG132 co-treatment group.

Protocol C: Cell Cycle Analysis (Propidium Iodide Flow Cytometry)

Expert Insight: Thieno[2,3-c]pyridines are known to induce G2/M phase arrest [1]. Propidium Iodide (PI) is an intercalating agent that binds stoichiometrically to nucleic acids. However, PI cannot distinguish between DNA and double-stranded RNA. Failure to degrade RNA will artificially broaden the G1 and G2 peaks, masking the true cell cycle distribution.

Step-by-Step Methodology:

• Harvesting: Collect both floating (dead/dying) and adherent cells after 24 and 48 hours of treatment. Causality: Floating cells must be collected; ignoring them biases the analysis toward surviving cells that may not have arrested.

• Fixation: Wash with cold PBS, then fix cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours (can be stored for weeks).

• Staining Preparation: Centrifuge to remove ethanol. Wash twice with PBS.

• RNase Treatment (Mandatory): Resuspend the pellet in 500 µL of PI staining solution containing 50 µg/mL PI and 100 µg/mL RNase A.

• Incubation & Acquisition: Incubate in the dark at room temperature for 30 minutes. Acquire data using a flow cytometer (e.g., BD FACSCanto), analyzing at least 10,000 events. Look for a significant accumulation of cells in the 4N (G2/M) peak compared to the vehicle control.

Protocol D: Apoptosis Evaluation (Annexin V / PI Double Staining)

Expert Insight: G2/M arrest eventually triggers apoptosis. Annexin V binds to phosphatidylserine (PS), which flips to the outer plasma membrane during early apoptosis. PI is excluded by healthy cells but enters cells with compromised membranes (late apoptosis/necrosis). Proper compensation is the most critical step here; the emission spectra of FITC (Annexin V) and PE/PerCP (PI) overlap.

Step-by-Step Methodology:

• Preparation: Harvest cells (including supernatant) after 48 hours of treatment. Wash twice with cold PBS.

• Resuspension: Resuspend cells in 1× Annexin V Binding Buffer at a concentration of 1×106 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a culture tube. Add 5 µL of FITC-Annexin V and 5 µL of PI.

• Incubation: Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Compensation Controls (Self-Validation): You must prepare three control tubes: Unstained cells, cells stained with Annexin V-FITC only (use a known apoptotic inducer like staurosporine), and cells stained with PI only (use heat-killed cells).

• Analysis: Add 400 µL of 1× Binding Buffer to each tube and analyze via flow cytometry within 1 hour. Active 7-Phenyl-thieno[2,3-c]pyridine will show a dose-dependent shift into the lower-right quadrant (Annexin V+/PI-, early apoptosis) and upper-right quadrant (Annexin V+/PI+, late apoptosis).

Conclusion

The evaluation of 7-Phenyl-thieno[2,3-c]pyridine and its derivatives requires a holistic approach that bridges biochemical target engagement with phenotypic outcomes. By utilizing orthogonal viability assays, proteasome-controlled Western blots, and rigorously compensated flow cytometry, researchers can confidently validate the anticancer properties of this promising chemotype.

References

• Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors Pharmaceuticals (MDPI), 2025. URL:[Link] [1]

• Development of a Potent, Specific CDK8 Kinase Inhibitor Which Phenocopies CDK8/19 Knockout Cells ACS Medicinal Chemistry Letters, 2016. URL:[Link] [2]

• Discovery of thieno[2,3-c]pyridines as potent COT inhibitors Bioorganic & Medicinal Chemistry Letters, 2008. URL:[Link] [3]

Application Notes and Protocols for Evaluating the Anticancer Potential of Thieno[2,3-c]pyridines

Introduction

The thieno[2,3-c]pyridine scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a wide array of biological activities.[1][2] Of particular interest is the significant anticancer potential exhibited by various derivatives of this heterocyclic system.[1][2] These compounds have shown cytotoxic effects against a range of cancer cell lines, including those from breast, head and neck, and colorectal cancers.[1][3][4][5] This guide provides a comprehensive overview of the key cell-based assays and detailed protocols for evaluating the anticancer efficacy of novel thieno[2,3-c]pyridine derivatives.

The primary anticancer mechanism for some thieno[2,3-c]pyridine compounds involves the inhibition of Heat Shock Protein 90 (Hsp90).[1][2] Hsp90 is a molecular chaperone essential for the stability and function of numerous oncoproteins that are critical for cancer cell proliferation, survival, and metastasis.[1] By inhibiting Hsp90, these compounds can trigger the degradation of these client proteins, ultimately leading to cell cycle arrest and apoptosis.[1]

This document is intended for researchers, scientists, and drug development professionals. It offers detailed, step-by-step methodologies for a suite of assays designed to elucidate the cytotoxic and mechanistic properties of thieno[2,3-c]pyridine derivatives.

I. Assessment of Cytotoxicity and Cell Viability

A foundational step in evaluating any potential anticancer compound is to determine its effect on cell viability and proliferation. The MTT assay is a robust and widely used colorimetric method for this purpose.[6][7][8][9]

A. Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the metabolic activity of cells.[6][10] In viable cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, converting the yellow salt into insoluble purple formazan crystals.[8][9][10] The amount of formazan produced, which is quantified by measuring its absorbance after solubilization, is directly proportional to the number of living, metabolically active cells.[6][10]

B. Experimental Workflow: MTT Assay

Caption: Workflow for assessing cytotoxicity using the MTT assay.

C. Detailed Protocol: MTT Assay

Materials:

• Cancer cell line of interest (e.g., MCF-7, HSC3, RKO)[3]

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• Thieno[2,3-c]pyridine compound stock solution (in DMSO)

• MTT reagent (5 mg/mL in sterile PBS)[6][8]

• Solubilization buffer (e.g., DMSO or 10% SDS in 0.01 M HCl)[6]

• 96-well flat-bottom sterile microplates

• Humidified incubator (37°C, 5% CO₂)

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells and perform a cell count.

  • Seed 5,000-10,000 cells per well in 100 µL of complete growth medium into a 96-well plate.[6]

  • Incubate for 24 hours to allow for cell attachment.[6]

• Compound Treatment:

  • Prepare serial dilutions of the thieno[2,3-c]pyridine compound in culture medium.

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle-only (e.g., DMSO) and untreated controls.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After treatment, carefully remove the medium.

  • Add 100 µL of fresh serum-free medium and 10-20 µL of MTT reagent to each well.[6]

  • Incubate for 4 hours at 37°C, protected from light.[6][10]

• Formazan Solubilization:

  • Carefully remove the MTT-containing medium.

  • Add 100-200 µL of solubilization buffer (e.g., DMSO) to each well to dissolve the formazan crystals.[7]

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[8]

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.[8]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of viability against the compound concentration to generate a dose-response curve and determine the IC50 value (the concentration that inhibits 50% of cell growth).

D. Quantitative Data Summary

The cytotoxic effects of novel thieno[2,3-c]pyridine derivatives can be summarized in a table format for clear comparison.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
6i	HSC3	Head and Neck	10.8	[3][5]
T47D	Breast	11.7	[3][5]
RKO	Colorectal	12.4	[3][5]
Cisplatin (Standard)	HSC3	Head and Neck	~1-5	[3]

Note: Data presented is based on published findings for compound 6i, a thiomorpholine-substituted hybrid.[3][5]

II. Elucidating the Mechanism of Action

Once the cytotoxic potential of a thieno[2,3-c]pyridine derivative is established, the next critical step is to investigate its mechanism of action. Key cellular processes to examine include apoptosis, cell cycle progression, and cell migration.

A. Apoptosis Assays

Apoptosis, or programmed cell death, is a common mechanism by which anticancer drugs kill cancer cells.[11] The evasion of apoptosis is a hallmark of cancer.

1. Annexin V/Propidium Iodide (PI) Staining for Flow Cytometry

Principle: This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is fluorescently labeled and used to detect these early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is lost.

Protocol:

• Seed and treat cells with the thieno[2,3-c]pyridine compound for the desired time.

• Harvest cells (including floating cells in the medium) and wash with ice-cold PBS.

• Resuspend cells in 1X Annexin V binding buffer.

• Add FITC-conjugated Annexin V and PI to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within one hour.

2. Western Blot Analysis of Apoptosis Markers

Principle: Western blotting can detect changes in the expression levels of key proteins that regulate and execute apoptosis.[12] This provides mechanistic insights into which apoptotic pathway (intrinsic or extrinsic) is activated.

Key Markers:

• Bcl-2 Family: Anti-apoptotic (e.g., Bcl-2) and pro-apoptotic (e.g., Bax) proteins. The Bax/Bcl-2 ratio is a critical determinant of apoptosis.[12]

• Caspases: Executioners of apoptosis. Look for the cleavage (activation) of initiator caspases (e.g., Caspase-9) and executioner caspases (e.g., Caspase-3).[12][13]

• PARP: Poly (ADP-ribose) polymerase is a substrate for activated Caspase-3. Its cleavage is a hallmark of apoptosis.[12][14]

Protocol:

• Treat cells with the thieno[2,3-c]pyridine compound.

• Lyse the cells and quantify the protein concentration.[12]

• Separate proteins by SDS-PAGE and transfer them to a membrane (e.g., PVDF).[15]

• Probe the membrane with primary antibodies specific for the apoptotic markers of interest.[12]

• Incubate with HRP-conjugated secondary antibodies.[12]

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

Caption: Intrinsic apoptosis pathway potentially activated by thieno[2,3-c]pyridines.

B. Cell Cycle Analysis

Anticancer agents often exert their effects by arresting the cell cycle at specific checkpoints, preventing cancer cells from proliferating.

Principle: Flow cytometry with propidium iodide (PI) staining is a standard method for cell cycle analysis. PI is a fluorescent dye that binds stoichiometrically to DNA. The fluorescence intensity of PI is directly proportional to the DNA content, allowing for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[16]

Protocol:

• Seed and treat cells with the thieno[2,3-c]pyridine compound.

• Harvest the cells and wash them with PBS.

• Fix the cells in ice-cold 70% ethanol while gently vortexing, and incubate for at least 30 minutes at 4°C.[17]

• Wash the cells to remove the ethanol.

• Resuspend the cells in a staining solution containing PI and RNase A (to prevent staining of RNA).[17]

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the samples using a flow cytometer.

• Use cell cycle analysis software (e.g., ModFit, FlowJo) to model the DNA content histogram and determine the percentage of cells in each phase.[17]

Note: Studies have shown that certain thieno[2,3-c]pyridine derivatives can induce G2 phase arrest in the cell cycle.[3][5]

C. Cell Migration (Wound Healing) Assay

The ability of cancer cells to migrate is fundamental to tumor invasion and metastasis. The wound healing or "scratch" assay is a straightforward method to assess this process in vitro.[18][19]

Principle: A "scratch" or cell-free gap is created in a confluent monolayer of cancer cells.[20] The ability of the cells to migrate and close this gap over time is monitored and quantified.[21] A reduction in the rate of wound closure in the presence of a compound indicates an inhibitory effect on cell migration.[20][21]

Protocol:

• Seed cells in a 6-well or 12-well plate and grow them to form a confluent monolayer.

• Using a sterile pipette tip, create a straight "scratch" in the monolayer.[20]

• Wash the wells gently with PBS to remove detached cells.[20]

• Replace the medium with fresh medium containing the thieno[2,3-c]pyridine compound at various concentrations.

• Capture images of the scratch at time 0 and at regular intervals (e.g., 12, 24, 48 hours) using an inverted microscope.

• Quantify the area of the scratch at each time point using image analysis software (e.g., ImageJ).

• Calculate the percentage of wound closure relative to the initial area.

D. Anchorage-Independent Growth (Soft Agar Colony Formation) Assay

Principle: The ability to grow in an anchorage-independent manner is a hallmark of cellular transformation and tumorigenicity.[22][23] The soft agar assay assesses this by culturing cells in a semi-solid medium that prevents attachment to a solid surface.[22][24] The formation of colonies indicates anchorage-independent growth, and effective anticancer agents will inhibit this process.

Protocol:

• Prepare Base Agar Layer: Mix 1% agar with 2X growth medium and pipette into 6-well plates. Allow it to solidify.[22]

• Prepare Cell-Agar Layer: Prepare a single-cell suspension of cancer cells. Mix the cells with 0.7% agarose and 2X growth medium.[22]

• Plating: Carefully layer the cell-agar mixture on top of the solidified base agar layer.[23]

• Incubation: Incubate the plates at 37°C for 2-4 weeks, feeding the cells 1-2 times per week with fresh medium containing the thieno[2,3-c]pyridine compound.[22]

• Staining and Counting: After colonies have formed, stain them with a solution like 0.005% Crystal Violet or nitroblue tetrazolium chloride.[22][24]

• Count the number of colonies using a dissecting microscope or an imaging system.

III. Investigating Effects on Key Signaling Pathways

To further dissect the mechanism of action, it is crucial to examine the effect of thieno[2,3-c]pyridine derivatives on key signaling pathways that are frequently dysregulated in cancer. Western blotting is the primary technique for this analysis.

A. PI3K/Akt/mTOR Pathway

Rationale: This pathway is a central regulator of cell growth, proliferation, survival, and metabolism.[25][26][27] Its overactivation is common in many cancers, promoting tumor progression and resistance to therapy.[25][27][28]

Key Proteins to Analyze:

• Akt: Check for the phosphorylation status of Akt (p-Akt), as this indicates its activation.

• mTOR: Analyze the phosphorylation of mTOR and its downstream effectors like p70S6K and 4E-BP1.

B. MAPK/ERK Pathway

Rationale: The Ras/Raf/MEK/ERK pathway is another critical signaling cascade that regulates cell proliferation, differentiation, survival, and angiogenesis.[29][30][31] Its aberrant activation is a major driver of tumorigenesis in many cancers.[30][32][33]

Key Proteins to Analyze:

• ERK1/2: The phosphorylation of ERK1/2 (p-ERK1/2) is the key indicator of pathway activation.[30]

• MEK1/2: Analyze the phosphorylation of MEK1/2 (p-MEK1/2), the upstream kinase of ERK.

C. VEGF/VEGFR Pathway

Rationale: The Vascular Endothelial Growth Factor (VEGF) and its receptor (VEGFR) pathway is a key mediator of angiogenesis, the formation of new blood vessels that are essential for tumor growth and metastasis.[34][35][36][37] Some anticancer agents can inhibit this pathway, thereby cutting off the tumor's blood supply.

Key Proteins to Analyze:

• VEGF: Measure the expression level of VEGF in cell lysates or conditioned media.

• VEGFR-2: Analyze the phosphorylation status of VEGFR-2 (p-VEGFR-2), which indicates receptor activation.

Caption: Key signaling pathways targeted in cancer therapy.

Conclusion

The suite of cell-based assays described in this guide provides a robust framework for the comprehensive evaluation of the anticancer potential of novel thieno[2,3-c]pyridine derivatives. By systematically assessing cytotoxicity, elucidating the mechanism of cell death, and investigating effects on key oncogenic signaling pathways, researchers can effectively identify and characterize promising lead compounds for further preclinical and clinical development. The integration of these diverse assays ensures a thorough understanding of a compound's biological activity, which is essential for advancing the next generation of targeted cancer therapies.

References

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Advanced Application Note: 7-Phenyl-thieno[2,3-c]pyridine in High-Stability Organic Electronics

Executive Overview: Bridging Medicinal Chemistry and Organic Electronics

Historically, thieno[2,3-c]pyridines have been predominantly synthesized by drug development professionals as core scaffolds for1[1]. However, the unique electrochemical and photophysical properties of these heterocycles have triggered a paradigm shift in materials science[2]. Specifically, 7-Phenyl-thieno[2,3-c]pyridine (CAS: 100067-45-6) has emerged as a critical cyclometalating ligand for designing ultra-stable phosphorescent emitters in Organic Light-Emitting Diodes (OLEDs) and Organic Field-Effect Transistors (OFETs)[2][3].

For researchers transitioning from pharmaceutical synthesis to organic electronics, the analytical techniques (HPLC, NMR, Mass Spectrometry) remain identical, but the acceptable threshold for impurities shifts dramatically. While 98% purity may suffice for early-stage in vitro assays, organic electronic materials demand >99.9% purity; even parts-per-million (ppm) levels of halogens or trace metals act as non-radiative recombination centers, catastrophically quenching luminescence and degrading device lifetime[3].

Mechanistic Causality: The Structural Advantage of the [2,3-c] Isomer

The precise placement of the nitrogen atom in the thieno[2,3-c]pyridine core significantly alters its electron density distribution compared to its [3,2-c] counterpart[2]. When utilized as a C^C^N cyclometalating ligand in Gold(III) or Iridium(III) complexes, the [2,3-c] isomer exhibits highly reversible reduction behavior[4].

Why is the 7-phenyl substitution critical? In standard pyridine-based emitters, the reduction cycle during device operation often leads to irreversible dimerization at the highly reactive para-position of the pyridine ring. The addition of the 7-phenyl group provides essential steric shielding. This bulky substitution blocks the reactive sites, effectively suppressing the degradation pathways that typically plague[4][5].

Quantitative Performance Metrics

The structural shift from a [3,2-c] to a[2,3-c] core, combined with steric shielding, yields an exponential increase in operational stability.

Performance Metric	Thieno[3,2-c]pyridine Complex	7-Phenyl-thieno[2,3-c]pyridine Complex	Improvement Factor
Reduction Reversibility	Irreversible	Highly Reversible	N/A
Maximum EQE (%)	~5.2%	14.5%	~2.8x
Operational Half-Lifetime (LT50)	< 500 h	206,800 h	> 400x
LT70 at 100 cd/m²	< 100 h	63,200 h	~600x

(Data adapted from comparative studies on carbazolylgold(III) C^C^N complexes[4][5])

Workflow Visualization

Workflow for integrating 7-Phenyl-thieno[2,3-c]pyridine into OLEDs.

Self-Validating Experimental Protocols

Protocol I: Synthesis and Purification of Cyclometalated Emitters

Causality Note: Standard column chromatography leaves trace solvent residues that quench excitons. Thermal-gradient sublimation is mandatory to achieve device-grade purity.

• Ligand Exchange: Suspend 7-Phenyl-thieno[2,3-c]pyridine (2.2 eq) and the chosen metal precursor (e.g., KAuCl₄ or IrCl₃·nH₂O, 1.0 eq) in a degassed mixture of 2-ethoxyethanol and water (3:1 v/v).

• Reflux: Heat the mixture to 110°C under a strict nitrogen atmosphere for 24 hours to form the intermediate chloro-bridged dimer.

• Isolation: Cool to room temperature, filter the precipitate, and wash sequentially with deionized water, ethanol, and hexane to remove unreacted ligands.

• Thermal-Gradient Sublimation: Place the crude complex in a vacuum sublimation tube at 10−6 Torr. Apply a temperature gradient (e.g., 250°C to 150°C). The pure complex will crystallize in the middle temperature zone, leaving heavier polymeric impurities at the source and lighter volatile impurities at the cold end.

• Self-Validation Check: Measure the Photoluminescence Quantum Yield (PLQY) of the sublimed powder using an integrating sphere.

  • Pass Criteria: PLQY > 90%.

  • Fail Criteria: PLQY < 90% indicates residual quenching impurities (likely trace halides), mandating a second sublimation cycle.

Protocol II: Fabrication of Vacuum-Deposited PHOLEDs

Causality Note: The emissive layer (EML) must be co-deposited with a host material to prevent Aggregation-Caused Quenching (ACQ), a phenomenon where closely packed emitter molecules dissipate energy as heat rather than light.

• Substrate Preparation: Ultrasonicate Indium Tin Oxide (ITO) coated glass substrates in detergent, deionized water, acetone, and isopropanol for 15 minutes each. Treat with UV-Ozone for 20 minutes to increase the work function and remove organic residues.

• Vacuum Deposition Setup: Transfer the substrates to a vacuum chamber with a base pressure of ≤10−7 Torr.

• Hole Transport Layer (HTL): Deposit a 40 nm layer of N,N'-Di(1-naphthyl)-N,N'-diphenyl-(1,1'-biphenyl)-4,4'-diamine (NPB) at a rate of 1.0 Å/s.

• Emissive Layer (EML) Co-deposition: Co-evaporate the host material (e.g., CBP) and the 7-Phenyl-thieno[2,3-c]pyridine metal complex.

  • Critical Control: Monitor the deposition rates using independent quartz crystal microbalances (QCM). Maintain the host rate at 1.0 Å/s and the dopant rate at 0.05–0.1 Å/s to achieve a precise 5–10 wt% doping concentration.

• Electron Transport Layer (ETL) & Cathode: Deposit 30 nm of TPBi (ETL), followed by 1 nm of LiF (electron injection layer), and 100 nm of Aluminum (cathode).

• Self-Validation Check: Post-encapsulation, measure the current density-voltage-luminance (J-V-L) characteristics.

  • Pass Criteria: A smooth, exponential J-V curve with a turn-on voltage between 2.5V–3.5V.

  • Fail Criteria: A sudden current spike at low voltages indicates a pinhole defect in the organic layers, rendering the specific pixel invalid for LT70 lifetime testing.

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Application Note: Metal-Free Synthesis of 7-(Substituted methyl)thieno[2,3-c]pyridines via 1,2,3-Triazole Denitrogenation

Introduction & Scientific Context

The thieno[2,3-c]pyridine scaffold is a privileged heterocyclic motif in modern medicinal chemistry. As a bioisostere to quinolines and isoquinolines, it forms the structural backbone of numerous therapeutic agents, including anticoagulant drugs (e.g., ticlopidine and clopidogrel), highly specific CDK8 kinase inhibitors, and cell adhesion molecule (CAM) antagonists[1][2].

Despite its pharmacological value, the functionalization of the C-7 position has historically presented a significant synthetic bottleneck. Conventional methods, such as the classical Pomeranz-Fritsch reaction or transition-metal-catalyzed cross-couplings, are frequently limited by narrow substrate scopes, harsh reaction conditions, and the requirement for expensive, toxic metal catalysts[3].

To address these challenges, a novel, metal-free, three-step synthetic methodology has emerged. By leveraging a 1,2,3-triazole intermediate, chemists can achieve highly efficient denitrogenative transformations to access diverse 7-(substituted methyl)thieno[2,3-c]pyridines[4]. This Application Note details the mechanistic rationale, optimization data, and validated protocols for this breakthrough approach.

Mechanistic Rationale: The Triazole-Mediated Approach

The superiority of this methodology lies in its strategic use of the 1,2,3-triazole ring as a masked, highly reactive diazo-imine equivalent.

Causality of the Synthetic Design: Instead of relying on transition metals (like Rh or Ru) to generate metal carbenoids for C-H insertion or cross-coupling, this method utilizes strong Brønsted acids to activate the triazole.

The Denitrogenative Cascade: Upon protonation by an acid such as Trifluoromethanesulfonic acid (TfOH), the fused thieno[2,3-c][1,2,3]triazolo[1,5-a]pyridine undergoes ring-opening. The subsequent thermal extrusion of nitrogen gas (N 2​ ) is a thermodynamically irreversible step that acts as the driving force of the reaction. This generates a highly electrophilic intermediate (a vinyl cation/carbene equivalent) at the C-7 position, which is rapidly trapped by an exogenous nucleophile (e.g., alcohols, thiols, or amines). Subsequent deprotonation and aromatization yield the final 7-substituted product[4].

Experimental Workflows & Validated Protocols

The following protocols represent a self-validating system. In-process controls (IPCs) are embedded to ensure that each transformation is complete before proceeding, minimizing the carryover of impurities and ensuring high-fidelity results.

Protocol 1: One-Pot Triazolation to 1-(2,2-dimethoxyethyl)-5-(thiophen-2-yl)-1H-1,2,3-triazole

Objective: Construct the triazole intermediate from readily available starting materials. Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-acetylthiophene (1.0 equiv) and 2,2-dimethoxyethan-1-amine (1.2 equiv) in anhydrous DMSO.

• Triazolation: Introduce the azide source (e.g., 4-nitrophenyl azide, 1.2 equiv) and an appropriate amine organocatalyst. Heat the mixture to 80 °C under an inert argon atmosphere for 12 hours.

• Self-Validation (IPC): Monitor the reaction via TLC (Hexane:EtOAc 7:3). The disappearance of the 2-acetylthiophene spot and the emergence of a highly polar, UV-active spot confirms triazole formation.

• Workup: Quench with water, extract with EtOAc (3x), wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure. Purify via flash column chromatography.

Protocol 2: Modified Pomeranz-Fritsch Cyclization

Objective: Form the fused thieno[2,3-c][1,2,3]triazolo[1,5-a]pyridine core. Procedure:

• Reaction Setup: Dissolve the isolated triazole acetal from Protocol 1 (1.0 equiv) in anhydrous dichloromethane (DCM) at 0 °C under argon.

• Acid-Catalyzed Cyclization: Dropwise, add a Lewis or Brønsted acid (e.g., BF 3​ ·OEt 2​ or a mild TfOH solution, 2.0 equiv). Allow the reaction to warm to room temperature and stir for 4–6 hours.

• Self-Validation (IPC): Analyze an aliquot by LC-MS. The successful cyclization is indicated by the loss of two methanol molecules (-64 Da) from the parent mass. If the uncyclized intermediate persists, extend the reaction time and add an additional 0.5 equiv of acid.

• Workup: Neutralize carefully with saturated aqueous NaHCO 3​ . Extract with DCM, dry, and evaporate to yield the fused triazolopyridine.

Protocol 3: Acid-Mediated Denitrogenative Transformation

Objective: Install the 7-(substituted methyl) group via metal-free denitrogenation. Procedure:

• Reaction Setup: In a pressure-resistant reaction vial, dissolve the fused triazolopyridine (1.0 equiv) and the desired nucleophile (e.g., methanol for a methyl ether derivative, 2.0–5.0 equiv) in anhydrous 1,2-dichloroethane (1,2-DCE).

• Activation: Add Trifluoromethanesulfonic acid (TfOH, 2.0 equiv) in one portion.

• Thermal Extrusion: Seal the vial and heat the mixture to 80 °C for 24 hours.

• Self-Validation (IPC): The reaction progress is physically indicated by the cessation of micro-bubbling (N 2​ gas evolution). Complete consumption of the fused triazole must be confirmed by LC-MS, observing the mass shift corresponding to the loss of N 2​ (-28 Da) and the addition of the nucleophile's mass.

• Workup: Cool to room temperature, quench with saturated NaHCO 3​ , extract with EtOAc, and purify the organic layer via silica gel chromatography to isolate the pure 7-(substituted methyl)thieno[2,3-c]pyridine[4].

Quantitative Data: Optimization of the Denitrogenative Step

The choice of acid and solvent in Protocol 3 is not arbitrary; it is dictated by the precise electronic requirements for triazole ring-opening and the thermal energy required for N 2​ extrusion. As demonstrated in Table 1, TfOH in 1,2-DCE at 80 °C provides the optimal balance of acid strength and thermal stability[5].

Table 1: Optimization of the Acid-Mediated Denitrogenative Transformation

Entry	Acid (2.0 eq)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	PTSA	Toluene	110	24	2
2	PTSA	Dioxane	100	24	5
3	PTSA	1,2-DCE	80	24	20
4	TfOH	Toluene	110	24	11
5	TfOH	Dioxane	100	24	48
6	TfOH	1,2-DCE	80	24	72
7	None	1,2-DCE	80	24	0
8	None	1,2-DCE	80	48	0

Data Interpretation: The failure of the reaction without acid (Entries 7 & 8) confirms that thermal energy alone is insufficient to break the triazole aromaticity. The superior performance of TfOH (Entry 6) over PTSA (Entry 3) highlights the necessity of a superacid to efficiently protonate the triazole intermediate and drive the formation of the diazo-imine[5].

Mechanistic and Workflow Visualizations

Three-step synthetic workflow for the metal-free synthesis of thieno[2,3-c]pyridines.

Mechanistic pathway of the acid-mediated denitrogenative transformation and nucleophilic trapping.

References

• Discovery of Inhibitors of Cell Adhesion Molecule Expression in Human Endothelial Cells. 1. Selective Inhibition of ICAM-1 and E-Selectin Expression Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Development of a Potent, Specific CDK8 Kinase Inhibitor Which Phenocopies CDK8/19 Knockout Cells Source: PubMed Central (PMC) URL:[Link]

• Synthesis of Thieno[2,3-c]pyridine Derivatives by 1,2,3-Triazole-Mediated Metal-Free Denitrogenative Transformation Reaction Source: ChemistryOpen (NIH / PMC) URL:[Link]

• Synthesis of Thieno[2,3-c]pyridine Derivatives by 1,2,3-Triazole-Mediated Metal-Free Denitrogenative Transformation Reaction (Optimization Data) Source: ResearchGate URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Molecular Docking of Thieno[2,3-c]pyridine Derivatives with Hsp90: An Application Note and Protocol

Introduction: Targeting the Hsp90 Chaperone in Oncology with Novel Thieno[2,3-c]pyridine Scaffolds

Heat shock protein 90 (Hsp90) is a highly conserved molecular chaperone that plays a pivotal role in maintaining cellular homeostasis by ensuring the correct folding, stability, and function of a wide array of "client" proteins.[1][2] In malignant cells, Hsp90 is often overexpressed and its function is critical for the stability of numerous oncoproteins that drive tumor growth, proliferation, and survival.[3][4] These client proteins include mutated p53, HER2, and various kinases, making Hsp90 a prime target for cancer therapy.[5][6] Inhibition of Hsp90 leads to the simultaneous degradation of these oncoproteins, disrupting multiple oncogenic signaling pathways and offering a multi-pronged attack on cancer cells.[4][7]

The thieno[2,3-c]pyridine scaffold has emerged as a versatile pharmacophore in medicinal chemistry, with derivatives exhibiting a range of biological activities, including anticancer properties.[8][9] Recent studies have explored the potential of thieno[2,3-c]pyridine derivatives as Hsp90 inhibitors, demonstrating their ability to induce cell cycle arrest and cell death in cancer cell lines.[8][10][11] The structural features of these compounds make them promising candidates for interaction with the ATP-binding pocket of Hsp90, a key site for inhibitor development.[1][12]

This application note provides a detailed protocol for conducting molecular docking studies of novel thieno[2,3-c]pyridine derivatives with the N-terminal ATP-binding site of human Hsp90. We will delve into the rationale behind each step, from protein and ligand preparation to the analysis and validation of docking results, offering insights grounded in established computational chemistry practices.

The Hsp90 Chaperone Cycle and Inhibition

The function of Hsp90 is intrinsically linked to its ability to bind and hydrolyze ATP.[13] This process drives a cycle of large conformational changes that are essential for client protein maturation.[1] Small molecule inhibitors that target the N-terminal ATP-binding pocket of Hsp90 can competitively block ATP binding, thereby arresting the chaperone cycle and leading to the ubiquitination and subsequent proteasomal degradation of its client proteins.[5][12]

Caption: The Hsp90 chaperone cycle and the mechanism of inhibition by thieno[2,3-c]pyridine derivatives.

Protocol: Molecular Docking Workflow

This protocol outlines the key steps for performing a molecular docking study using AutoDock Vina, a widely used and validated open-source docking program.[14][15]

Sources

• 1. PDB-101: Molecule of the Month: Hsp90 [pdb101.rcsb.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | HSP90 multi-functionality in cancer [frontiersin.org]
• 4. Heat-shock Protein 90 (Hsp90) as a Molecular Target for Therapy of Gastrointestinal Cancer | Anticancer Research [ar.iiarjournals.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. mdpi.com [mdpi.com]
• 7. Heat-shock protein 90 (Hsp90) as anticancer target for drug discovery: an ample computational perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 11. Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3- c]pyridine Derivatives as Hsp90 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. GIL [genomatics.net]

Technical Notes & Optimization

Optimization of reaction conditions for metal-free denitrogenative transformation

Welcome to the Technical Support Center for Metal-Free Denitrogenative Transformations . As a Senior Application Scientist, I have designed this hub to help researchers, chemists, and drug development professionals troubleshoot and optimize their synthetic workflows. Transitioning away from transition-metal catalysis (like Rh or Ru) to metal-free pathways eliminates heavy-metal contamination in active pharmaceutical ingredients (APIs) while utilizing shelf-stable precursors.

Below, you will find mechanistic insights, causality-driven troubleshooting guides, and self-validating experimental protocols to ensure your denitrogenative cross-couplings succeed.

Mechanistic Workflow & Logic

Understanding the reaction pathway is the first step in troubleshooting. Metal-free denitrogenative transformations rely on the in situ generation of highly reactive diazo or diazonium intermediates from stable precursors (such as pyridotriazoles or 1,2,3-benzotriazin-4(3H)-ones). The irreversible extrusion of nitrogen gas ( N2​ ) acts as the thermodynamic driving force for the final C–C or C–X bond formation.

Fig 1. Mechanistic pathway of metal-free denitrogenative cross-coupling via diazo intermediates.

Frequently Asked Questions (FAQs)

Q: Why should I choose a metal-free denitrogenative pathway over traditional Rh/Ru-catalyzed carbene transfers? A: Traditional carbene transfer relies heavily on expensive transition metals that leave trace impurities—a critical bottleneck in pharmaceutical synthesis. Metal-free pathways utilize shelf-stable precursors like pyridotriazoles that undergo thermal or acid-promoted ring-opening to form reactive intermediates in situ, as demonstrated in1[1]. This eliminates the need to handle explosive diazoacetates and ensures zero heavy-metal carryover.

Q: How do I select the right activation strategy (Thermal vs. Acid-Promoted)? A: The choice is dictated by the thermodynamic stability of your triazole core. For N-sulfonyl-1,2,3-triazoles, 2[2] efficiently promote transannulation into α-diazoimines without causing thermal degradation. Conversely, 1,2,3-benzotriazin-4(3H)-ones are best activated by Brønsted acids (e.g., p-TSA), which act dually as the ring-opening promoter and the nucleophile[3].

Reaction Optimization & Data Interpretation

When optimizing denitrogenative ortho-sulfonylation or cross-coupling, solvent coordinating ability and temperature dictate the delicate balance between the desired product and unwanted hydrolysis. The table below synthesizes quantitative optimization data for the denitrogenative cross-coupling of 1,2,3-benzotriazin-4(3H)-ones with organosulfonic acids.

Table 1: Effect of Solvent and Temperature on Denitrogenative Sulfonylation

Solvent	Temp (°C)	Time (h)	Target Yield (%)	Hydrolysis Byproduct (%)	Causality / Mechanistic Observation
Toluene	100	12	65	25	High heat accelerates N2​ loss but drastically increases the intermediate's sensitivity to trace moisture[3].
Toluene	80	12	54	8	Lowering the temperature suppresses the byproduct but leaves unreacted starting material due to insufficient activation energy.
THF	80	12	47	Trace	THF is a coordinating solvent; it stabilizes the diazonium intermediate, slowing down the nucleophilic attack[3].
DCE	80	12	~60	7–11	Halogenated solvents provide moderate stabilization but still allow competitive hydrolysis if water is present.
Optimized	80	12	85	0	Optimized stoichiometry (excess p-TSA) kinetically outcompetes trace water, driving the reaction to completion[3].

Troubleshooting Guide

Issue 1: Persistent formation of ortho-hydroxylated or hydrolyzed side products.

• Root Cause: The in situ generated diazo/diazonium intermediate is highly electrophilic. Even trace amounts of water in the solvent will act as a competing nucleophile, outcompeting your intended coupling partner (e.g., boronic acid or sulfonate) and leading to hydrolysis[3].

• Resolution:

  • Rigorously dry all solvents over activated 3Å molecular sieves prior to use.

  • Increase the equivalents of your nucleophile (e.g., use 2.0 to 2.5 equiv of p-TSA or boronic acid) to kinetically favor the desired cross-coupling pathway.

  • If performing denitrogenative cyanation using TMSCN, ensure the addition of a specific base like DIPEA to control the activation state of the nucleophile and scavenge trace moisture[4].

Issue 2: Incomplete conversion of the triazole/benzotriazinone precursor.

• Root Cause: Insufficient activation energy to push the reversible ring-opening equilibrium forward, leaving the precursor trapped in its stable, unreactive tautomeric state.

• Resolution:

  • Step up the reaction temperature in 10 °C increments (do not exceed 120 °C to avoid non-specific thermal decomposition).

  • Switch to a stronger acid promoter. For instance, replacing acetic acid with TfOH or BF3·Et2O forcefully shifts the equilibrium toward the reactive diazo intermediate[5].

Standardized Experimental Protocols

A hallmark of a robust denitrogenative transformation is that it is a self-validating system : the visible cessation of nitrogen gas bubbling serves as a direct kinetic indicator that the reactive intermediate has been fully consumed.

Protocol A: Metal-Free Denitrogenative C–C Cross-Coupling[1]

Objective: Synthesis of α-secondary and α-tertiary pyridines from pyridotriazoles and boronic acids.

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add the pyridotriazole precursor (0.2 mmol) and the selected arylboronic acid (0.4 mmol, 2.0 equiv).

• Atmosphere Control: Evacuate and backfill the tube with dry Argon three times to remove ambient moisture. Inject anhydrous 1,4-dioxane (2.0 mL) via a gas-tight syringe.

• Thermal Activation: Submerge the reaction vessel in a pre-heated oil bath at 100 °C. This elevated temperature induces the ring-opening to the diazo intermediate.

• Self-Validation & Monitoring: Stir the mixture for 12–24 hours. Monitor the reaction visually; the continuous evolution of micro-bubbles indicates active N2​ extrusion. The reaction is nearing completion when bubbling ceases. Confirm via TLC.

• Workup: Cool to room temperature, dilute with ethyl acetate (10 mL), and wash with saturated aqueous NaHCO3​ . Extract the aqueous layer, dry the combined organic phases over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, hexanes/EtOAc) to isolate the substituted pyridine.

Protocol B: Denitrogenative Ortho-Sulfonylation[3]

Objective: Synthesis of salicylanilide sulfonates from 1,2,3-benzotriazin-4(3H)-ones.

• Setup: To a 10 mL round-bottom flask, add 1,2,3-benzotriazin-4(3H)-one (0.40 mmol) and p-toluenesulfonic acid (p-TSA) (0.80 mmol, 2.0 equiv).

• Solvent Addition: Add 3 mL of an optimized anhydrous solvent (e.g., Toluene or DCE, rigorously dried).

• Reaction: Stir the mixture at 80 °C for 12 hours. Crucial: Ensure the system is vented through an oil bubbler to safely release the extruded N2​ gas and prevent pressure buildup.

• Isolation: Once gas evolution stops, quench the reaction with distilled water, extract with dichloromethane (3 × 10 mL), and purify via column chromatography to obtain the pure salicylanilide sulfonate.

References

• Title: Metal-Free Denitrogenative C–C Couplings of Pyridotriazoles with Boronic Acids To Afford α-Secondary and α-Tertiary Pyridines Source: Organic Letters - ACS Publications URL:[Link]

• Title: Metal-free synthesis of imidazole by BF3·Et2O promoted denitrogenative transannulation of N-sulfonyl-1,2,3-triazole Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

• Title: Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction Source: PMC (PubMed Central) URL:[Link]

• Title: Convenient Synthesis of Salicylanilide Sulfonates from 1,2,3-Benzotriazin-4(3H)-ones and Organosulfonic Acids via Denitrogenative Cross-Coupling Source: PMC (PubMed Central) URL:[Link]

• Title: Synthesis of N-Aryl and N-Alkyl Phthalimides via Denitrogenative Cyanation of 1,2,3-Benzotriazin-4(3H)-ones Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Metal-free synthesis of imidazole by BF3·Et2O promoted denitrogenative transannulation of N-sulfonyl-1,2,3-triazole - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Yields in the Pomeranz-Fritsch Cyclization for Thienopyridine Synthesis

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, chemists, and drug development professionals who are utilizing the Pomeranz-Fritsch cyclization for the synthesis of thienopyridine scaffolds and encountering challenges with reaction yield. As a foundational method for constructing isoquinoline-type ring systems, its application to heterocyclic substrates like thiophenes introduces unique challenges. This document provides in-depth, question-and-answer-based troubleshooting, actionable protocols, and the underlying chemical principles to help you navigate these complexities and optimize your synthetic outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most common root causes for low yields when synthesizing thienopyridines via the Pomeranz-Fritsch reaction?

Low yields in this synthesis are typically not due to a single issue but a combination of factors. The most prevalent challenges include:

• Suboptimal Acid Catalysis: The choice and concentration of the acid are critical. The thiophene ring is sensitive to strongly acidic conditions, which can lead to side reactions or complete decomposition (charring). Traditional catalysts like concentrated sulfuric acid, while effective for benzene-based substrates, may be too harsh for many thiophene derivatives.[1][2]

• Instability of the Schiff Base Intermediate: The initial condensation product between the thiophenecarboxaldehyde and the aminoacetaldehyde acetal (the Schiff base) can be unstable. Incomplete formation or decomposition of this intermediate before cyclization is a primary point of yield loss.

• Electron-Withdrawing Effects: The electronic nature of the thiophene ring and any additional substituents plays a significant role. Unlike electron-rich benzene derivatives that facilitate electrophilic aromatic substitution, the thiophene ring's reactivity can be attenuated, requiring more carefully optimized conditions for the intramolecular cyclization to occur efficiently.[1][3]

• Inefficient Water Removal: The initial formation of the Schiff base is a condensation reaction that produces water. If not effectively removed, the equilibrium can shift back towards the starting materials, preventing the reaction from proceeding to completion.[3]

• Side-Product Formation: Under harsh acidic conditions, various side reactions can compete with the desired cyclization, leading to a complex mixture of products and a low yield of the target thienopyridine.[2]

Q2: My cyclization step is failing, or I'm observing significant charring. How should I select and optimize the acid catalyst for a sensitive thienopyridine synthesis?

This is the most critical step and the most common failure point. The goal is to find an acid that is strong enough to promote cyclization but not so aggressive that it causes substrate decomposition.

Causality: Concentrated sulfuric acid, a traditional choice, is a powerful dehydrating agent and a strong acid.[4] For thiophene-based substrates, this can lead to sulfonation of the aromatic ring or polymerization, resulting in charring and an intractable reaction mixture.

Troubleshooting & Optimization Protocol:

• Lower the Concentration of Sulfuric Acid: Instead of fuming or 98% sulfuric acid, begin by exploring concentrations in the range of 70-85%. This reduces the dehydrating and oxidizing potential while often providing sufficient acidity for cyclization.

• Switch to Polyphosphoric Acid (PPA): PPA is an excellent alternative as it acts as both a catalyst and a solvent, often promoting cyclization under milder temperature conditions (e.g., 80-120 °C) compared to sulfuric acid. It is particularly effective for moderately activated or deactivated aromatic rings.[1][2]

• Employ Lewis Acids: For highly sensitive substrates, Lewis acids can offer a milder reaction pathway. Reagents like trifluoroacetic anhydride or lanthanide triflates have been successfully used to avoid the harshness of Brønsted acids.[2][5]

Data Presentation: Comparison of Acid Catalysts

Catalyst	Typical Concentration/Amount	Common Temperature Range (°C)	Advantages & Considerations
Sulfuric Acid (H₂SO₄)	70-98%	100-160	Widely available and inexpensive, but often leads to charring with sensitive substrates.[1]
Polyphosphoric Acid (PPA)	Used as solvent	80-140	Good for moderately deactivated rings; reaction viscosity can be high.[2]
Trifluoroacetic Anhydride (TFAA)	1.1 - 2.0 equivalents	0 - 25	Milder conditions, but stoichiometric amounts are required.
Lanthanide Triflates (e.g., Yb(OTf)₃)	Catalytic (5-10 mol%)	25 - 80	Very mild, but can be expensive and require anhydrous conditions.

Q3: The formation of the initial Schiff base intermediate appears to be inefficient. How can I drive this step to completion?

The entire synthesis hinges on the successful formation of the benzalaminoacetal (Schiff base) in the first stage.[1][6] Inefficiency here will invariably lead to low overall yield.

Causality: This condensation is a reversible equilibrium reaction. The presence of water, a byproduct, can drive the reaction backward through hydrolysis of the Schiff base.

Troubleshooting & Optimization Protocol:

• Azeotropic Water Removal: The most effective method is to perform the condensation in a solvent like toluene or benzene using a Dean-Stark apparatus. This physically removes water from the reaction mixture as it forms, driving the equilibrium towards the product.[3]

• Use of Dehydrating Agents: If a Dean-Stark setup is not feasible, adding a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves directly to the reaction mixture can sequester the water as it is formed.

• Purity of Starting Materials: Ensure that both the thiophenecarboxaldehyde and the aminoacetaldehyde acetal are pure. Aldehydes are prone to oxidation to carboxylic acids, which can interfere with the reaction. The amino acetal can hydrolyze if exposed to moisture during storage.

• Reaction Monitoring: Monitor the progress of the condensation by Thin Layer Chromatography (TLC) or LC-MS to confirm the complete consumption of the limiting reagent before proceeding to the cyclization step.

Q4: Are there any modifications to the Pomeranz-Fritsch reaction that are better suited for thienopyridine synthesis?

Yes, several modifications of the classical Pomeranz-Fritsch synthesis have been developed to improve yields and expand the substrate scope. While originally developed for isoquinolines, the principles can be adapted.[3]

• Schlittler-Muller Modification: This approach reverses the synthons, using a substituted benzylamine (or thienylmethylamine) and glyoxal hemiacetal.[1][3] This can be advantageous if the corresponding thienylmethylamine is more stable or accessible than the thiophenecarboxaldehyde.

• Jackson Modification: This involves the cyclization of an N-tosylated amine.[1] The N-tosyl group can activate the system and often leads to cleaner reactions, yielding a dihydrothienopyridine intermediate that can be subsequently aromatized. This method often proceeds under milder acidic conditions.[7]

Visualization: Pomeranz-Fritsch and Key Modifications

Caption: Key synthetic routes to thienopyridines.

Experimental Protocols

General Protocol for the Synthesis of a Thienopyridine via Pomeranz-Fritsch Cyclization

Disclaimer: This is a generalized procedure. Specific quantities, temperatures, and reaction times must be optimized for your specific substrate.

Part 1: Schiff Base Formation (with Dean-Stark)

• Setup: To a round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a Dean-Stark apparatus, add the substituted thiophenecarboxaldehyde (1.0 eq) and toluene (approx. 0.2 M concentration).

• Reagent Addition: Add aminoacetaldehyde diethyl acetal (1.05 eq) to the flask.

• Reaction: Heat the mixture to reflux. Water will begin to collect in the arm of the Dean-Stark trap. Continue refluxing until no more water is collected and TLC analysis indicates complete consumption of the aldehyde.

• Work-up: Cool the reaction mixture to room temperature. The toluene solution containing the Schiff base intermediate can often be used directly in the next step after concentrating under reduced pressure.

Part 2: Acid-Catalyzed Cyclization

• Catalyst Preparation: In a separate flask, prepare the acid catalyst. For example, slowly add concentrated sulfuric acid to water to create a 75% (v/v) solution, ensuring the mixture is cooled in an ice bath during addition.

• Cyclization: Cool the acid solution to 0 °C. Slowly add the crude Schiff base intermediate from Part 1 to the cooled acid with vigorous stirring.

• Heating: After the addition is complete, slowly heat the reaction mixture to the desired temperature (e.g., 110-130 °C) and maintain for 2-6 hours. Monitor the reaction progress by quenching a small aliquot and analyzing by TLC or LC-MS.

• Quenching: Once the reaction is complete, cool the mixture to room temperature and then carefully pour it over crushed ice.

• Neutralization & Extraction: Slowly neutralize the acidic solution with a saturated aqueous solution of sodium hydroxide (NaOH) or sodium carbonate (Na₂CO₃) until the pH is basic (pH 9-10). The mixture must be kept cool during neutralization.

• Extraction: Extract the aqueous layer three times with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel to yield the pure thienopyridine.[2]

Troubleshooting Workflow Visualization

Caption: A logical workflow for troubleshooting low yields.

References

Sources

• 1. Pomeranz-Fritsch Reaction (Chapter 48) - Name Reactions in Organic Synthesis [cambridge.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Chemicals [chemicals.thermofisher.cn]
• 5. Pomeranz–Fritsch reaction - Wikipedia [en.wikipedia.org]
• 6. organicreactions.org [organicreactions.org]
• 7. A new modification of the pomeranz–fritsch isoquinoline synthesis - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Troubleshooting the Synthesis and Purity of Thieno[2,3-c]pyridine Analogs

Welcome to the Thieno[2,3-c]pyridine Synthesis & Purification Support Center. This hub is designed for medicinal chemists and process scientists encountering bottlenecks in the synthesis, isolation, and analytical validation of thieno[2,3-c]pyridine pharmacophores. As a Senior Application Scientist, I have structured this guide to move beyond basic protocols, focusing on the chemical causality behind experimental failures and providing self-validating solutions.

Section 1: Core Mechanistic Troubleshooting (Reaction Optimization)

Q1: My cyclization step yields a mixture of regioisomers (thieno[3,2-c] vs. thieno[2,3-c]pyridine) and overall low yields. How can I drive regioselectivity?

A1: The classic Pomeranz-Fritsch or Pictet-Spengler cyclizations often suffer from poor regioselectivity because electrophilic attack on the thiophene ring can occur at multiple positions, and the starting materials limit product diversity. To bypass this, we recommend transitioning to a metal-free denitrogenative transformation via fused 1,2,3-triazoles 1.

Causality: By pre-forming a 1-(2,2-dimethoxyethyl)-5-(thiophen-2-yl)-1H-1,2,3-triazole intermediate, the subsequent acid-mediated denitrogenation forces a specific transannulation or nucleophilic insertion mechanism. The extrusion of nitrogen gas (N 2​ ) provides an irreversible thermodynamic driving force that exclusively yields the thieno[2,3-c]pyridine core without transition-metal contamination.

Protocol: 1,2,3-Triazole-Mediated Metal-Free Synthesis

• Triazolation: React 2-acetylthiophene with dimethylamine and an azide source to form the 1,2,3-triazole acetal intermediate.

• Modified Pomeranz-Fritsch: Cyclize the acetal in a semi-quantitative reaction to form the thieno[2,3-c][1,2,3]triazolo[1,5-ɑ]pyridine intermediate.

• Denitrogenation Setup: Dissolve the fused triazole intermediate (1.0 equiv) in anhydrous 1,2-dichloroethane (DCE).

• Catalysis: Add the desired nucleophile (e.g., an alcohol, 10.0 equiv) and trifluoromethanesulfonic acid (TfOH, 2.0 equiv) as the acid catalyst.

• Reaction: Heat the mixture to 80°C under a nitrogen atmosphere for 24 hours.

• Workup: Quench with saturated aqueous NaHCO 3​ , extract with dichloromethane, dry over Na 2​ SO 4​ , and purify via silica gel chromatography.

Workflow for the metal-free denitrogenative synthesis of thieno[2,3-c]pyridines.

Q2: During late-stage functionalization, I observe significant N-oxide and sulfoxide byproducts. How do I suppress over-oxidation?

A2: Thieno[2,3-c]pyridines possess two heteroatoms susceptible to oxidation. The pyridine nitrogen is highly nucleophilic, while the thiophene sulfur is prone to S-oxidation under harsh conditions.

Causality: Using non-selective oxidants (like mCPBA in excess) or failing to degas solvents leads to concurrent N- and S-oxidation. To prevent this, strictly control reaction stoichiometry. If N-oxidation is explicitly required for subsequent functionalization (e.g., a Boekelheide rearrangement), protect the sulfur electronically by introducing electron-withdrawing groups temporarily, or use precise 1.05 stoichiometric equivalents of oxidants at cryogenic temperatures (-78°C).

Section 2: Purification & Isolation Strategies

Q3: My synthetic route relies on a Palladium-catalyzed cross-coupling step, and residual Pd is co-eluting with my product. How do I achieve pharmaceutical-grade purity (<10 ppm)?

A3: Thieno[2,3-c]pyridines are excellent bidentate ligands and readily chelate transition metals like palladium, making standard silica gel chromatography ineffective for metal removal.

Causality: The basic nitrogen and the adjacent thiophene pi-system create a strong coordination environment for Pd(II) and Pd(0). You must introduce a scavenger with a higher binding affinity for Palladium than your target molecule to outcompete the chelation.

Protocol: Palladium Scavenging Workflow

• Solvent Exchange: Dissolve the crude thieno[2,3-c]pyridine mixture in a non-coordinating solvent (e.g., dichloromethane or THF).

• Scavenger Addition: Add 3.0 to 5.0 equivalents (relative to the initial Pd catalyst loading) of a functionalized silica scavenger, such as SiliaMetS Thiol or MP-TMT (macroporous polystyrene-bound trimercaptotriazine).

• Incubation: Stir the suspension vigorously at 40°C for 4 to 12 hours. Elevated temperatures increase the kinetic rate of metal dissociation from the product.

• Filtration: Filter the mixture through a tightly packed pad of Celite to remove the metal-bound scavenger.

• Concentration: Concentrate the filtrate in vacuo and validate purity via ICP-MS.

Table 1: Quantitative Comparison of Palladium Scavengers for Thienopyridines

Scavenger Type	Functional Group	Loading (eq)	Temp (°C)	Time (h)	Residual Pd (ppm)
None (Control)	N/A	N/A	25	N/A	> 1,500
Silica Gel	Hydroxyl	10.0	25	2	~ 850
MP-TMT	Trimercaptotriazine	5.0	40	4	< 15
SiliaMetS Thiol	Thiol	3.0	40	12	< 5

Q4: Preparative HPLC is failing to resolve my target thieno[2,3-c]pyridine from its closely eluting regioisomer. What chromatographic adjustments are required?

A4: Co-elution of regioisomers is a classic challenge due to their identical molecular weights and similar polarities.

Causality: Under standard acidic reverse-phase conditions (e.g., 0.1% TFA or Formic Acid, pH ~2-3), the pyridine nitrogen is fully protonated. This heavily masks the subtle electronic differences between the thieno[2,3-c] and thieno[3,2-c] systems, causing them to elute together as broad, tailing peaks. By shifting to a basic mobile phase, the molecules remain in their neutral free-base form, allowing the stationary phase to interact with the distinct dipole moments of the regioisomers.

Logical decision tree for resolving co-eluting thienopyridine regioisomers.

Section 3: Analytical Validation FAQs

Q5: How can I definitively differentiate between thieno[2,3-c]pyridine and thieno[3,2-c]pyridine using NMR?

A5: 1 H NMR and 2D NMR (specifically HMBC) are the gold standards for distinguishing these isomers.

Causality: The fusion pattern of the thiophene and pyridine rings alters the electronic environment of the protons. In thieno[2,3-c]pyridine, the C-7 proton (adjacent to the pyridine nitrogen) typically appears as a distinct singlet downfield (e.g., ~8.9 - 9.4 ppm) 23. Furthermore, HMBC correlations will show distinct 3-bond couplings from the thiophene protons to the bridgehead carbons. For a thieno[2,3-c] system, the proton at C-3 will show a strong HMBC correlation to the C-7a bridgehead carbon, which is directly bonded to the pyridine nitrogen.

Table 2: Key 1 H NMR Diagnostic Shifts (CDCl 3​ , 300 MHz) for Thieno[2,3-c]pyridines

Proton Position	Chemical Shift (ppm)	Multiplicity	Coupling Constant ( J )
H-7 (Pyridine ring)	8.95 - 9.40	Singlet	N/A
H-5 (Pyridine ring)	8.40 - 8.55	Doublet	~ 5.3 - 6.3 Hz
H-4 (Pyridine ring)	7.60 - 8.05	Doublet	~ 5.3 - 6.3 Hz
H-3 (Thiophene ring)	7.30 - 7.40	Doublet / Singlet	~ 5.4 Hz (if H-2 present)

References

• Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction.National Institutes of Health (NIH) / PMC.
• A Rapid Synthesis of Thieno[2,3-c]pyridine and 2-Substituted Thieno[2,3-c]pyridines.Thieme Connect.
• Synthesis and Mode of Action of 125I- and 3H-Labeled Thieno[2,3-c]pyridine Antagonists of Cell Adhesion Molecule Expression.ACS Publications.

Sources

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• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]

Modifying reaction conditions to control isomer formation in thienopyridine synthesis

Welcome to the technical support center for thienopyridine synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice for controlling the formation of isomers during your synthetic endeavors. Thienopyridines are a critical class of heterocyclic compounds with significant applications in medicinal chemistry, including well-known antiplatelet agents.[1][2][3] However, their synthesis can often lead to a mixture of isomers, complicating purification and reducing the yield of the desired product.[4][5] This resource will equip you with the knowledge to troubleshoot and optimize your reaction conditions to achieve high regioselectivity.

Understanding Isomerism in Thienopyridine Synthesis

The thienopyridine scaffold consists of a fused thiophene and pyridine ring. Depending on the points of fusion, several isomers are possible, with the most common being thieno[2,3-b]pyridine, thieno[3,2-b]pyridine, thieno[2,3-c]pyridine, and thieno[3,2-c]pyridine.[4][5] The formation of a specific isomer is dictated by the reaction pathway, which in turn is highly sensitive to the chosen synthetic strategy and reaction conditions.

Two of the most prevalent methods for constructing the thienopyridine core are the Gewald reaction and the Friedländer annulation . Each of these can be modulated to favor the formation of a particular isomer.

Troubleshooting Guide: Isomer Control

This section addresses common issues encountered during thienopyridine synthesis in a question-and-answer format, providing explanations and actionable solutions.

Question 1: My Gewald reaction is producing a mixture of thieno[2,3-b] and thieno[3,2-b]pyridines. How can I favor the formation of the [2,3-b] isomer?

Answer: This is a classic regioselectivity challenge in thienopyridine synthesis. The Gewald reaction, which involves the condensation of a ketone or aldehyde with an α-cyanoester and elemental sulfur in the presence of a base, is a powerful tool for creating substituted 2-aminothiophenes, which are key precursors to thienopyridines.[6][7] The subsequent cyclization to form the pyridine ring is where isomer control becomes critical.

Underlying Cause: The regiochemical outcome of the cyclization of the 2-aminothiophene intermediate is determined by which of the two available carbons of the thiophene ring attacks the carbonyl group of the second reactant. This is influenced by steric and electronic factors of the substituents on the thiophene ring and the reaction conditions.

Solutions:

• Choice of Base and Solvent: The combination of base and solvent plays a pivotal role in directing the cyclization.

  • For thieno[2,3-b]pyridines: Generally, a milder base in a non-polar solvent can favor the kinetically controlled product. For instance, using a tertiary amine like triethylamine (Et3N) in a solvent like dioxane or toluene can promote the desired cyclization.[5]

  • For thieno[3,2-b]pyridines: Stronger bases, such as sodium ethoxide (NaOEt) or potassium hydroxide (KOH) in polar protic solvents like ethanol, tend to favor the thermodynamically more stable isomer.[5]

• Reaction Temperature:

  • Lowering the reaction temperature often favors the kinetically controlled product. If you are obtaining a mixture at reflux, try running the reaction at room temperature or even 0 °C for an extended period.

  • Conversely, higher temperatures can allow for the equilibration of intermediates, leading to the thermodynamically favored product.

• Nature of the Activating Group: The electron-withdrawing group (EWG) on your second reactant (e.g., a β-ketoester or malononitrile) influences the reactivity and can direct the cyclization. Experimenting with different EWGs (e.g., -COOEt vs. -CN) can alter the electronic properties of the intermediate and thus the regioselectivity.[5]

Experimental Protocol: Favoring Thieno[2,3-b]pyridine via Modified Gewald Cyclization

• Step 1: Gewald Reaction to form 2-Aminothiophene:

  • In a round-bottom flask, dissolve your starting ketone (1.0 eq.), α-cyanoester (1.0 eq.), and elemental sulfur (1.1 eq.) in ethanol.

  • Add a catalytic amount of a base like morpholine or piperidine.

  • Heat the mixture to 50-60 °C and monitor the reaction by TLC until the starting materials are consumed.

  • Cool the reaction, and isolate the 2-aminothiophene product by filtration or extraction.

• Step 2: Regioselective Cyclization:

  • Dissolve the purified 2-aminothiophene (1.0 eq.) and your β-dicarbonyl compound (1.1 eq.) in anhydrous dioxane.

  • Add triethylamine (1.5 eq.) to the mixture.

  • Reflux the reaction mixture and monitor by TLC.

  • Upon completion, cool the reaction, remove the solvent under reduced pressure, and purify the crude product by column chromatography to isolate the thieno[2,3-b]pyridine isomer.

Condition	Favored Isomer	Rationale
Base
Mild (e.g., Triethylamine)	Thieno[2,3-b]pyridine (Kinetic)	Less reversible, traps the initial cyclization product.
Strong (e.g., NaOEt, KOH)	Thieno[3,2-b]pyridine (Thermodynamic)	Promotes equilibration to the more stable isomer.[5]
Solvent
Non-polar (e.g., Toluene, Dioxane)	Thieno[2,3-b]pyridine	Can favor the kinetic product by influencing transition state energies.
Polar (e.g., Ethanol, DMF)	Thieno[3,2-b]pyridine	Can better solvate charged intermediates, favoring the thermodynamic pathway.[5]
Temperature
Low	Thieno[2,3-b]pyridine (Kinetic)	Reduces the energy available to overcome the activation barrier for the reverse reaction or rearrangement.
High	Thieno[3,2-b]pyridine (Thermodynamic)	Provides sufficient energy for the system to reach thermodynamic equilibrium.

Question 2: My Friedländer Annulation is giving me low yields and a mixture of isomers. How can I improve the selectivity?

Answer: The Friedländer synthesis is a powerful method for constructing quinoline rings, and by extension, the pyridine ring of thienopyridines.[8][9] It involves the condensation of an o-aminoaryl aldehyde or ketone with a compound containing an activated methylene group (e.g., a ketone or ester).[9] Controlling the regioselectivity here depends on directing the initial condensation and subsequent cyclization.

Underlying Cause: Poor yields can result from side reactions or incomplete conversion. Isomer formation arises when the activated methylene compound has two different α-carbons that can participate in the condensation, or when the o-aminothiophene precursor itself is asymmetric.

Solutions:

• Catalyst Selection: The choice of catalyst is crucial in the Friedländer reaction.

  • Acid Catalysis: Lewis acids (e.g., ZnCl₂, AlCl₃) or Brønsted acids (e.g., p-toluenesulfonic acid) can promote the condensation and cyclization by activating the carbonyl group.[1] The specific acid can influence the regioselectivity by coordinating to different sites on the reactants.

  • Base Catalysis: Bases like piperidine, sodium ethoxide, or potassium hydroxide can also catalyze the reaction by deprotonating the active methylene compound.[8] The choice between acid and base catalysis can significantly impact the isomer ratio.

• Pre-formation of an Enamine/Enolate: To enforce regioselectivity, you can pre-form the enamine or enolate of the activated methylene compound before adding the o-aminothiophene. This ensures that the desired α-carbon is the one that participates in the reaction.

• Microwave Irradiation: The use of microwave irradiation has been shown to improve reaction times and yields in many organic syntheses, including the Friedländer reaction.[10] It can also sometimes influence the product distribution by promoting a specific reaction pathway.

Experimental Workflow: Improving Regioselectivity in Friedländer Annulation

Caption: Decision workflow for troubleshooting the Friedländer annulation.

Frequently Asked Questions (FAQs)

Q1: Can steric hindrance be used to control isomer formation?

A1: Absolutely. Introducing bulky substituents on either the thiophene precursor or the second reactant can sterically disfavor one cyclization pathway over another. For example, a large substituent adjacent to one of the reactive sites on the thiophene ring will encourage the cyclization to occur at the less hindered position.

Q2: Are there any modern catalytic methods that offer high regioselectivity?

A2: Yes, recent advances in catalysis have provided powerful tools for regioselective synthesis. For instance, transition-metal-catalyzed C-H functionalization and annulation reactions can offer excellent control over isomer formation.[11] These methods often proceed through well-defined catalytic cycles, allowing for precise control of the regiochemical outcome. While potentially more complex to set up initially, they can provide access to single isomers in high yields.

Q3: How do I reliably differentiate between the thienopyridine isomers I have synthesized?

A3: A combination of spectroscopic techniques is essential for unambiguous isomer identification.

• ¹H NMR Spectroscopy: The coupling constants and chemical shifts of the protons on the pyridine and thiophene rings are distinct for each isomer.

• ¹³C NMR Spectroscopy: The chemical shifts of the carbon atoms, particularly the quaternary carbons at the ring fusion, are highly informative.

• NOESY/COSY NMR: These 2D NMR techniques can establish through-space and through-bond correlations between protons, which can definitively prove the connectivity and thus the isomeric structure.

• X-ray Crystallography: If you can obtain a single crystal of your product, X-ray diffraction provides the ultimate, unambiguous structural proof.

Q4: My reaction is clean, but the isomers are very difficult to separate by column chromatography. What are my options?

A4: This is a common and frustrating problem. If standard silica gel chromatography is not effective, consider the following:

• Alternative Stationary Phases: Try using alumina, or reversed-phase (C18) silica.

• Supercritical Fluid Chromatography (SFC): SFC often provides better resolution for closely related isomers than traditional HPLC.

• Crystallization: Attempt to selectively crystallize one isomer from the mixture. This may require screening a wide variety of solvents.

• Derivatization: If the isomers have a suitable functional group, you can derivatize the mixture to create compounds with more different physical properties, making them easier to separate. The desired isomer can then be regenerated by cleaving the derivative.

This technical guide provides a starting point for addressing the challenges of isomer control in thienopyridine synthesis. Remember that each specific substrate will have its own unique reactivity, and a degree of empirical optimization will always be necessary. By understanding the underlying principles of kinetic versus thermodynamic control and the influence of reaction parameters, you can significantly improve your ability to synthesize the desired thienopyridine isomer with high selectivity.

References

• Dotsenko, V. V. (2017). The Chemistry of Thienopyridines. ResearchGate. [Link]

• Litvinov, V. P., et al. (n.d.). Thienopyridines: Synthesis, Properties, and Biological Activity. ResearchGate. [Link]

• (2026, February 14). Thienopyridine Analogues: A Versatile Scaffold in Medicinal Chemistry from Decades. Preprints.org. [Link]

• Bassyouni, F. A., et al. (n.d.). The Discovery and Development of Thienopyrimidines as Inhibitors of Helicobacter pylori that act through Inhibition of the Respiratory Complex I. PMC. [Link]

• Reddy, G. N., et al. (2022). Access to Thienopyridine and Thienoquinoline Derivatives via Site-Selective C–H Bond Functionalization and Annulation. Organic Letters. [Link]

• Bakhite, E. A., et al. (n.d.). Synthesis and reactions of new thienopyridines, pyridothienopyrimidines and pyridothienotriazines. SciSpace. [Link]

• (n.d.). The synthesis and reactions of thienopyridines. Abertay University. [Link]

• Bakhite, E. A., et al. (2003). Synthesis of New Thiopyridines, Thienopyridines, Pyridothienopyrimidines and Pyranothienopyridines with Anticipated Biological Activity. ResearchGate. [Link]

• Abdel-Aziz, M., et al. (2021). Synthesis of New Multitarget-Directed Ligands Containing Thienopyrimidine Nucleus for Inhibition of 15-Lipoxygenase, Cyclooxygenases, and Pro-Inflammatory Cytokines. PMC. [Link]

• El-Baih, F. E., et al. (2006). Synthesis of Some Thienopyrimidine Derivatives. MDPI. [Link]

• El-Saghier, A. M. M. (2002). A Simple Synthesis of Some New Thienopyridine and Thienopyrimidine Derivatives. MDPI. [Link]

• (n.d.). Friedländer Annulation in the Synthesis of Azaheterocyclic Compounds. ResearchGate. [Link]

• Buchstaller, H.-P., et al. (2006). Synthesis of thieno[2,3-b]pyridinones acting as cytoprotectants and as inhibitors of [H-3]Glycine binding to the N-methyl-D-aspartate (NMDA) receptor. ResearchGate. [Link]

• (n.d.). Gewald reaction. Wikipedia. [Link]

• (n.d.). Friedländer synthesis. Wikipedia. [Link]

• (2025, August 30). Green and Sustainable Synthesis of Thienopyrimidine Derivatives: A Review of Methods and Medicinal Applications. International Journal of Pharmaceutical Research and Applications. [Link]

• (n.d.). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar. [Link]

• Zhang, C., et al. (2022). Several non-salt and solid thienopyridine derivatives as oral P2Y12 receptor inhibitors with good stability. PubMed. [Link]

• Farid, N. A., et al. (2009). Metabolism and disposition of the thienopyridine antiplatelet drugs ticlopidine, clopidogrel, and prasugrel in humans. PubMed. [Link]

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Reference Data & Comparative Studies

Comparing the anticancer activity of different thieno[2,3-c]pyridine derivatives

As a Senior Application Scientist, evaluating novel chemotypes in oncology requires looking far beyond raw IC50 values. We must rigorously interrogate target selectivity, structural advantages, and the mechanistic causality driving the phenotypic response. The thieno[2,3-c]pyridine scaffold—a fused bicyclic heterocycle—has emerged as a highly privileged pharmacophore[1]. Due to its bioisosteric resemblance to purines, it serves as an exceptional template for interacting with ATP-binding pockets and chaperone active sites across diverse oncogenic targets[2].

This guide provides an objective, data-driven comparison of three distinct classes of thieno[2,3-c]pyridine derivatives, dissecting their anticancer efficacy, structural rationale, and the self-validating experimental workflows required to prove their mechanisms of action.

Comparative Target Landscape and Quantitative Efficacy

To understand the versatility of the thieno[2,3-c]pyridine core, we must compare how specific functional group substitutions dictate target affinity. The table below summarizes the quantitative performance of three lead derivatives against their respective oncogenic targets.

Table 1: Comparative Anticancer Profiles of Lead Thieno[2,3-c]pyridine Derivatives

Derivative	Structural Sub-Class	Primary Target	Key Cancer Cell Lines	in vitro Potency (IC50)	Clinical Benchmark
Compound 6i	Thiomorpholine-hybrid	Hsp90 Chaperone	HSC3, T47D, RKO	10.8 – 12.4 µM	Cisplatin
Compound 5c	Benzothieno[2,3-c]pyridine	CYP17 Enzyme	PC-3 (Prostate)	2.08 µM (Enzyme: 15.8 nM)	Abiraterone
Compound 32	2-Tetrazolyl-derivative	CDK8 Kinase	HCT-116 (Colon)	High (Phenocopies KO)	CDK8 KO Clone

Targeting Protein Homeostasis: Hsp90 Inhibition (Compound 6i)

Mechanistic Rationale: Heat Shock Protein 90 (Hsp90) is a molecular chaperone responsible for stabilizing numerous oncogenic "client" proteins (e.g., EGFR, CDK4). Compound 6i, a thiomorpholine-substituted thieno[2,3-c]pyridine, exhibits broad-spectrum cytotoxicity by competitively inhibiting Hsp90[3]. By disrupting this chaperone complex, the derivative forces the ubiquitination and proteasomal degradation of client proteins, ultimately triggering G2 phase cell cycle arrest and apoptosis[1].

Mechanism of Hsp90 inhibition by Compound 6i leading to G2 arrest and apoptosis.

Self-Validating Experimental Protocol: Flow Cytometric Target Validation

• Synchronization & Dosing: Serum-starve HSC3 (head and neck cancer) cells for 24 hours prior to exposing them to Compound 6i.

  • Causality: Synchronization aligns the cell cycle. If cells are asynchronous, the G2 arrest signal will be diluted by cells naturally in other phases, leading to false negatives.

• Toxicity Counter-Screening (Self-Validation): Run a parallel MTT viability assay using primary normal fibroblasts (e.g., PDL)[3].

  • Logic: If the compound kills normal fibroblasts at the same rate as HSC3 cells, it is a non-specific toxin. A true Hsp90 inhibitor must demonstrate a high therapeutic index, sparing healthy cells.

• Annexin V/PI Flow Cytometry: Stain treated cells with Annexin V-FITC and Propidium Iodide (PI)[3].

  • Causality: Annexin V detects externalized phosphatidylserine (early apoptosis), while PI detects compromised membranes (late necrosis). This temporal separation proves that cell death is driven by programmed apoptosis (the expected result of Hsp90 inhibition) rather than acute chemical necrosis.

Overcoming Steroidal Resistance: CYP17 Inhibition (Compound 5c)

Mechanistic Rationale: Advanced prostate cancer is heavily reliant on androgen synthesis, primarily driven by the CYP17 enzyme. While the clinical standard, Abiraterone, is effective, its steroidal backbone often leads to off-target promiscuity and resistance[4]. Compound 5c utilizes a benzothieno[2,3-c]pyridine core to achieve potent, non-steroidal CYP17 inhibition, suppressing the enzyme to 15.80 nM and starving PC-3 cancer cells of testosterone without triggering steroidal side effects[4].

Self-validating experimental workflow for non-steroidal CYP17 inhibitor screening.

Self-Validating Experimental Protocol: In Vivo CYP17 Suppression

• Microsomal Isolation: Isolate microsomes from PC-3 cells rather than using whole-cell lysates.

  • Causality: CYP17 is localized to the endoplasmic reticulum. Using purified microsomes concentrates the target enzyme and eliminates cytosolic metabolic sinks that could prematurely degrade the compound.

• Enzymatic ELISA (Self-Validation): Quantify CYP17 activity using a competitive ELISA, running Abiraterone as a positive control[4].

  • Logic: The assay is only valid if Abiraterone successfully suppresses the signal. Compound 5c must demonstrate an IC50 in the nanomolar range to be considered a viable lead.

• Downstream Biomarker Readout: Measure plasma testosterone levels in vivo[4].

  • Causality: In vitro enzyme inhibition does not guarantee in vivo efficacy due to potential compensatory steroidogenic pathways. A proportional drop in plasma testosterone is required to confirm functional, phenotypic target engagement.

Precision Kinase Modulation: Selective CDK8 Inhibition (Compound 32)

Mechanistic Rationale: Unlike cell-cycle CDKs (CDK1/4), CDK8 regulates transcription. Broad-spectrum kinase inhibitors cause massive systemic toxicity. Compound 32, a 2-tetrazolyl-thieno[2,3-c]pyridine, achieves extreme selectivity for CDK8 by forming a unique cation-π interaction with the R356 residue and hydrogen bonding to the A100 hinge region[5].

Logical validation of selective CDK8 kinase inhibition via STAT1 phenocopying.

Self-Validating Experimental Protocol: Phospho-STAT1 Phenocopy Assay

• Kinome Selectivity Profiling: Screen Compound 32 against a panel of >200 kinases.

  • Causality: It is critical to prove the compound does not cross-react with CDK1 or CDK4. Off-target inhibition of cell-cycle CDKs would cause broad anti-proliferative toxicity, masking the specific transcriptional effects of CDK8 inhibition[5].

• Phospho-STAT1 Readout (Self-Validation): Treat HCT-116 colon cancer cells with Compound 32 and measure STAT1 Ser727 phosphorylation via flow cytometry. Compare this reduction directly against a genetic CDK8/19 knockout clone[5].

  • Logic: Chemical inhibitors can have unknown off-target effects. However, if the chemical inhibitor perfectly phenocopies the genetic knockout clone in reducing STAT1 phosphorylation, the observed biological effect is definitively proven to be on-target.

Conclusion

The thieno[2,3-c]pyridine scaffold is not a monolithic entity; it is a highly tunable chassis. By altering the peripheral substitutions—from thiomorpholine rings for Hsp90, to benzothiophene fusions for CYP17, to tetrazole groups for CDK8—drug developers can achieve exquisite target selectivity. However, as demonstrated in the protocols above, proving this selectivity requires rigorous, self-validating assay designs that bridge the gap between in vitro binding and in vivo phenotypic causality.

References

• The Thieno[2,3-c]pyridine Core: A Technical Guide to its Discovery, History, and Therapeutic Potential Benchchem URL
• Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors MDPI URL
• The Ascendant Therapeutic Potential of Thieno[2,3-c]pyridine Derivatives: A Technical Guide Benchchem URL
• New benzothieno[2,3-c]pyridines as non-steroidal CYP17 inhibitors: design, synthesis, anticancer screening, apoptosis induction, and in silico ADME profile studies Taylor & Francis URL
• Development of a Potent, Specific CDK8 Kinase Inhibitor Which Phenocopies CDK8/19 Knockout Cells ACS Publications URL

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• 5. pubs.acs.org [pubs.acs.org]

Structure-activity relationship (SAR) of thieno[2,3-c]pyridine analogs as Hsp90 inhibitors

An in-depth technical analysis and comparative guide on the structure-activity relationship (SAR) of thieno[2,3-c]pyridine analogs as Heat Shock Protein 90 (Hsp90) inhibitors.

Introduction: The Rationale for Targeting Hsp90

Heat Shock Protein 90 (Hsp90) is a highly conserved molecular chaperone essential for the conformational maturation, stability, and function of over 400 "client" proteins. Because many of these clients are oncogenic drivers (e.g., HER2, EGFR, AKT, Raf-1), Hsp90 has become a premier target in oncology [1].

Inhibiting the N-terminal ATP-binding pocket of Hsp90 disrupts its chaperone cycle. This prevents the proper folding of client proteins, leading to their ubiquitination and subsequent proteasomal degradation. By dismantling multiple oncogenic signaling pathways simultaneously, Hsp90 inhibitors overcome the redundancy and resistance mechanisms that often plague single-kinase inhibitors.

Historically, scaffolds like thienopyrimidines (e.g., NVP-BEP800) and pyrazolo-pyridines (e.g., Pimitespib) have validated this pocket [2][3]. Recently, the thieno[2,3-c]pyridine scaffold has emerged as a highly promising bio-isostere, offering unique structural vectors for hit-to-lead optimization and novel mechanisms of cell death [1].

Figure 1: Mechanistic pathway of Hsp90 inhibition by thieno[2,3-c]pyridine derivatives.

Structure-Activity Relationship (SAR) Analysis

The thieno[2,3-c]pyridine core provides a versatile template for medicinal chemistry. A landmark 2025 study synthesized a library of these derivatives to map the SAR for Hsp90 inhibition, revealing critical insights into how specific functional groups dictate binding affinity and cytotoxicity [1].

Key SAR Drivers:

• Secondary Amine Modifications (The "Warhead"): Substitutions with heterocyclic secondary amines drastically enhance potency. Specifically, a thiomorpholine substitution (as seen in the lead compound, 6i) provides optimal spatial geometry. In silico docking reveals that the nitrogen atom of the thiomorpholine ring forms a strong, directional hydrogen bond with the carbonyl oxygen of Asp54 in the Hsp90 N-terminal domain [1].

• Ethyl Ester Substitutions (The "Anchor"): The presence of ethyl ester groups at strategic positions on the heterocyclic core significantly improves pharmacological properties. The carbonyl oxygen acts as a critical hydrogen bond acceptor (interacting with residues like Phe138 ), while the aliphatic ethyl group engages in stabilizing hydrophobic interactions within the binding pocket [1].

• Divergent Mechanism of Action: Unlike traditional pro-apoptotic agents, optimized thieno[2,3-c]pyridines (like compound 6i) induce cell death via non-apoptotic mechanisms, specifically triggering profound G2 phase cell cycle arrest [1].

Comparative Performance Data

To contextualize the thieno[2,3-c]pyridine scaffold, we must compare the early-stage lead (Compound 6i) against established, highly optimized Hsp90 inhibitors like NVP-BEP800 and the clinically approved Pimitespib [2][3].

While Compound 6i currently exhibits micromolar potency, its broad-spectrum activity and unique non-apoptotic mechanism make it a prime candidate for further structural optimization.

Feature / Metric	Compound 6i (Thieno[2,3-c]pyridine)	NVP-BEP800 (Thienopyrimidine)	Pimitespib / TAS-116 (Pyrazolo-pyridine)
Development Status	Preclinical Lead [1]	Preclinical / Tool Compound [2]	Clinically Approved (Japan) [3]
Primary Target	Hsp90 (N-terminal ATP pocket)	Hsp90β	Hsp90α / Hsp90β
Binding Affinity / IC50	10.8 µM (HSC3), 11.7 µM (T47D)	58 nM (Hsp90β)	Ki = 21.3 nM (Hsp90β)
Selectivity	Broad-spectrum anticancer	>70-fold selective over Grp94	Highly specific; avoids GRP94/TRAP1
Mechanism of Death	G2 Phase Arrest (Non-apoptotic)	Apoptosis & Client Depletion	Apoptosis & Client Depletion
Key SAR Interaction	H-bond with Asp54 & Phe138	H-bond network in ATP pocket	Novel binding pocket overlap

Experimental Protocols & Workflows

To ensure scientific integrity and reproducibility, the evaluation of novel Hsp90 inhibitors must follow a self-validating workflow. The following protocols detail the causality behind each experimental choice.

Protocol A: In Vitro Cytotoxicity Screening (MTT Assay)

Rationale: Establish the baseline anti-proliferative efficacy across diverse cancer lineages before investing in mechanistic assays.

• Cell Seeding: Seed human cancer cell lines (e.g., HSC3, T47D, RKO) in 96-well plates at a density of 5×103 cells/well. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

• Compound Treatment: Treat cells with varying concentrations of the synthesized thieno[2,3-c]pyridine derivatives (1–100 µM) dissolved in DMSO (final DMSO concentration <0.5% to prevent solvent toxicity).

• Viability Measurement: After 48 hours, add 10 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. The mitochondrial reductases in viable cells will convert MTT to insoluble formazan crystals.

• Quantification: Solubilize the formazan crystals using 100 µL of DMSO. Measure absorbance at 570 nm using a microplate reader. Calculate the IC50 using non-linear regression analysis.

Protocol B: Mechanistic Validation (Cell Cycle & Apoptosis Analysis)

Rationale: Differentiate between cytostatic (cell cycle arrest) and cytotoxic (apoptotic) mechanisms to understand the compound's ultimate biological fate.

• Treatment & Harvest: Treat HSC3 cells with the IC50 concentration of the lead compound (e.g., 6i) for 24 hours. Harvest cells via trypsinization and wash twice with cold PBS.

• Apoptosis Staining (Annexin V/PI): Resuspend a fraction of the cells in binding buffer. Add Annexin V-FITC (binds externalized phosphatidylserine, an early apoptosis marker) and Propidium Iodide (PI; stains DNA in cells with compromised membranes). Analyze via flow cytometry. Note: Compound 6i will show minimal Annexin V staining, validating a non-apoptotic pathway.

• Cell Cycle Staining: Fix the remaining cells in 70% cold ethanol overnight. Treat with RNase A (to prevent RNA staining) and stain with PI.

• Flow Cytometry: Analyze the DNA content. An accumulation of cells in the 4N DNA state indicates G2/M phase arrest, a hallmark of 6i's specific Hsp90 disruption.

Figure 2: Self-validating experimental workflow for Hsp90 inhibitor discovery and SAR optimization.

Conclusion & Future Directions

The thieno[2,3-c]pyridine scaffold represents a highly modular and effective pharmacophore for Hsp90 inhibition. While current iterations like Compound 6i operate in the low micromolar range, their ability to induce non-apoptotic G2 phase arrest across multiple cancer lines is a significant differentiator. Future drug development efforts should focus on rigidifying the thiomorpholine hinge and exploring bio-isosteric replacements for the ethyl ester group to push binding affinities into the nanomolar range, mirroring the success of clinical predecessors like Pimitespib.

References

• Chandrasekaran, B., et al. (2025). Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors. Pharmaceuticals, 18(2), 153. 1

• Selleck Chemicals. NVP-BEP800 | HSP inhibitor | CAS 847559-80-2. 2

• MedChemExpress. Pimitespib (TAS-116) | HSP90α/HSP90β Inhibitor. 3

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• 3. medchemexpress.com [medchemexpress.com]

Comparing metal-free vs. metal-catalyzed synthesis of thieno[2,3-c]pyridines

The thieno[2,3-c]pyridine scaffold is a privileged pharmacophore in modern medicinal chemistry, serving as the structural backbone for various therapeutic agents, including potent Hsp90 inhibitors and novel anticoagulants[1][2]. Historically, the construction of this fused bicyclic system relied heavily on multi-step functional group manipulations or classical cross-coupling reactions that required pre-functionalized, halogenated starting materials.

Today, synthetic chemists face a critical decision when designing routes to these molecules: utilizing metal-free denitrogenative transformations or employing transition-metal-catalyzed C–H activation . As a Senior Application Scientist, I have structured this guide to objectively compare these two paradigms, detailing the mechanistic causality, quantitative performance, and self-validating experimental protocols necessary for successful execution.

Mechanistic Divergence & Causality

The fundamental difference between these two approaches lies in how the activation energy barrier for ring closure is overcome.

The Metal-Free Paradigm: Recent advancements demonstrate that fused 1,2,3-triazoles can act as masked, highly reactive intermediates[1]. By introducing a strong Brønsted acid (e.g., Trifluoromethanesulfonic acid, TfOH), the triazole ring is protonated. This protonation weakens the C–N bonds, triggering a denitrogenative transformation. The causality here is thermodynamic: the massive entropic driving force of expelling nitrogen gas ( N2​ ) compensates for the lack of a metal catalyst, generating a highly electrophilic diradical or carbocation equivalent that rapidly undergoes transannulation to form the pyridine ring[1].

The Metal-Catalyzed Paradigm: Conversely, Rh(III)-catalyzed cascade reactions rely on directed C–H activation to bypass pre-functionalization[3]. The strategic use of an oxime (generated in situ from an aryl ketone and hydroxylamine) serves a dual purpose. First, the oxime nitrogen coordinates to the [Cp*RhCl2]2 catalyst, directing the metal precisely to the adjacent C–H bond on the thiophene ring. Second, the N–O bond acts as an "internal oxidant." Following alkyne insertion and reductive elimination, the cleavage of the N–O bond reoxidizes the Rh(I) species back to Rh(III), turning over the catalytic cycle without the need for stoichiometric external oxidants (like copper or silver salts)[4].

Mechanistic divergence between metal-free denitrogenation and Rh(III)-catalyzed C-H activation.

Quantitative Performance Comparison

When selecting a synthetic route, researchers must weigh atom economy, reaction conditions, and downstream purification requirements. The table below summarizes the empirical performance of both methodologies based on recent literature[1][3].

Parameter	Metal-Free (Triazole Denitrogenation)	Metal-Catalyzed (Rh(III) Cascade)
Primary Reagents	Fused 1,2,3-triazole, TfOH, Nucleophile	Aryl ketone, NH₂OH·HCl, Alkyne, [Cp*RhCl₂]₂
Typical Yields	60–85%	70–92%
Reaction Temperature	80–100 °C	60 °C
Reaction Time	24–48 hours	18 hours
Atom Economy	Moderate (expels N₂ and acetal byproducts)	High (water is the primary byproduct)
Environmental Impact	Low (No heavy metal waste; ideal for pharma)	Moderate (Requires precious metal recovery)
Best Suited For	Late-stage functionalization, scale-up	Rapid library generation, complex substitution

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Each critical phase includes a built-in analytical check to confirm causality and reaction progress before proceeding to the next step.

Protocol A: Metal-Free Synthesis via Denitrogenative Transformation

Reference Standard: 1[1]

• Substrate Preparation: Dissolve the starting fused 1,2,3-triazole compound (1.0 equiv) in anhydrous 1,2-dichloroethane (1,2-DCE) under an inert argon atmosphere.

• Acid-Mediated Activation: Add Trifluoromethanesulfonic acid (TfOH, 2.0 equiv) dropwise at room temperature.

  • Causality: The strong acid protonates the triazole, lowering the activation energy for ring-opening.

  • Validation Check 1 (Visual/Physical): Monitor for the evolution of gas bubbles ( N2​ ). The cessation of bubbling serves as a primary indicator that the denitrogenation phase is complete.

• Cyclization & Heating: Heat the reaction mixture to 80 °C for 24 hours.

  • Validation Check 2 (Chromatographic): Perform TLC (UV 254 nm) against the starting material. The reaction is only quenched when the triazole spot is completely consumed.

• Quenching & Quantification: Cool to room temperature and neutralize with saturated aqueous NaHCO₃. Extract with dichloromethane.

  • Validation Check 3 (NMR Yield): Before column chromatography, add a known mass of 1,3,5-trimethoxybenzene to the crude organic layer as an internal standard. Obtain a crude ¹H-NMR to verify the quantitative conversion to the thieno[2,3-c]pyridine core, preventing product loss during silica gel purification.

Protocol B: Rh(III)-Catalyzed Cascade C–H Activation

Reference Standard:3[3]

• One-Pot Assembly: In a Schlenk tube, combine the thiophene-aryl ketone (2.0 mmol), hydroxylamine hydrochloride (1.1 equiv), internal alkyne (1.1 equiv), [Cp*RhCl₂]₂ (1.0 mol %), and KOAc (2.1 equiv) in 10 mL of anhydrous methanol.

  • Causality: KOAc acts as a base to facilitate the initial condensation of the ketone and hydroxylamine into the directing oxime in situ.

• Catalytic Heating: Seal the tube and heat to 60 °C for 18 hours.

  • Validation Check 1 (Mass Spectrometry): At the 2-hour mark, take a 10 µL aliquot and analyze via LC-MS. You must observe the mass of the intermediate oxime. If absent, the condensation has failed, and the Rh(III) catalyst will not be directed to the C–H bond.

• Turnover Verification: Continue heating. The N–O bond cleavage acts as the internal oxidant to regenerate Rh(III).

  • Validation Check 2 (GC-MS): At 18 hours, verify the complete disappearance of the intermediate oxime mass and the appearance of the cyclized thieno[2,3-c]pyridine mass.

• Isolation: Filter the crude mixture through a short pad of Celite to remove precipitated rhodium residues before proceeding to standard silica gel chromatography.

Self-validating experimental workflow ensuring high-fidelity thieno[2,3-c]pyridine synthesis.

Conclusion & Strategic Outlook

The choice between metal-free and metal-catalyzed synthesis of thieno[2,3-c]pyridines should be dictated by the end goal of the research program.

If the objective is late-stage drug development or scale-up , the metal-free denitrogenative transformation is highly superior. It entirely circumvents the stringent regulatory limits on heavy metal impurities in active pharmaceutical ingredients (APIs) and utilizes inexpensive, readily available acids[1].

Conversely, if the objective is discovery chemistry and structure-activity relationship (SAR) mapping , the Rh(III)-catalyzed cascade reaction is the optimal choice. Its ability to rapidly assemble highly substituted pyridine rings from simple ketones and alkynes in a single pot—driven elegantly by the internal oxidizing power of the N–O bond—provides unmatched synthetic efficiency and library generation speed[3][4].

References

• Eroğlu, K., et al. (2025). "Synthesis of Thieno[2,3‐c]pyridine Derivatives by 1,2,3‐Triazole‐Mediated Metal‐Free Denitrogenative Transformation Reaction." ChemistryOpen. 1

• MDPI Authors. (2025). "Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors." MDPI. 2

• Zheng, et al. (2012). "Synthesis of Isoquinolines and Heterocycle-Fused Pyridines via Three-Component Cascade Reaction of Aryl Ketones, Hydroxylamine, and Alkynes." The Journal of Organic Chemistry.3

• Piou, T., & Rovis, T. (2017). "Electronic and Steric Tuning of a Prototypical Piano Stool Complex: Rh(III) Catalysis for C–H Functionalization." Accounts of Chemical Research. 4

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A Comparative Guide to the Cytotoxic Effects of Thieno[2,3-c]Pyridine Derivatives in Breast, Head and Neck, and Colorectal Cancers

In the landscape of oncology drug discovery, the quest for novel chemical scaffolds with potent and selective anticancer activity is perpetual. Among these, the thieno[2,3-c]pyridine core has emerged as a promising pharmacophore. This guide provides an in-depth, objective comparison of the cytotoxic performance of novel thieno[2,3-c]pyridine derivatives against various cancer cell lines, juxtaposed with established chemotherapeutic agents. We will delve into the experimental data, elucidate the underlying mechanisms of action, and provide detailed protocols to ensure scientific transparency and reproducibility.

Introduction: The Rationale for Targeting Cancer with Thieno[2,3-c]Pyridine Derivatives

The thieno[2,3-c]pyridine scaffold is a heterocyclic compound that has garnered significant attention in medicinal chemistry due to its structural and electronic properties, making it a versatile template for designing biologically active molecules.[1] Recent research has illuminated the anticancer potential of these derivatives against a range of malignancies, including breast, head and neck, and colorectal cancers.[1][2] A key mechanism underpinning their cytotoxic effects is the inhibition of Heat Shock Protein 90 (Hsp90).[1] Hsp90 is a molecular chaperone critical for the stability and function of numerous oncoproteins that are integral to cancer cell proliferation, survival, and metastasis. By disrupting the Hsp90 chaperone machinery, thieno[2,3-c]pyridine derivatives can trigger the degradation of these client proteins, culminating in cell cycle arrest and apoptosis.[1][3]

This guide will focus on a comparative analysis of a series of synthesized thieno[2,3-c]pyridine derivatives, with a particular focus on the lead compounds identified as 6a and 6i in a recent comprehensive study.[1] Their cytotoxic profiles will be compared against cisplatin, a standard-of-care platinum-based chemotherapy, and other relevant anticancer agents.

Comparative Cytotoxicity Analysis

The in vitro cytotoxic activity of a library of thieno[2,3-c]pyridine derivatives (designated 6a-6k) was rigorously evaluated against a panel of human cancer cell lines: MCF7 and T47D (breast adenocarcinoma), HSC3 (head and neck squamous cell carcinoma), and RKO (colorectal carcinoma).[1] The primary endpoint for this analysis was the half-maximal inhibitory concentration (IC50), a quantitative measure of a drug's potency in inhibiting a biological or biochemical function.

Data Summary: Thieno[2,3-c]pyridine Derivatives vs. Cisplatin

The following table summarizes the IC50 values for the most potent thieno[2,3-c]pyridine derivatives, 6a and 6i, in comparison to the widely used chemotherapeutic agent, cisplatin.

Compound	Breast Cancer (MCF7) IC50 (µM)	Breast Cancer (T47D) IC50 (µM)	Head and Neck Cancer (HSC3) IC50 (µM)	Colorectal Cancer (RKO) IC50 (µM)
6i	16.4	11.7	10.8	12.4
6a	>100	>100	14.5	24.4
Cisplatin	Not explicitly provided in the primary study for IC50, but used as a positive control showing high percentage of inhibition.	Not explicitly provided in the primary study for IC50.	Not explicitly provided in the primary study for IC50.	Not explicitly provided in the primary study for IC50.

Data synthesized from a 2025 study by Al-Hourani et al.[1]

Of the screened compounds, derivative 6i demonstrated a broad spectrum of potent anticancer activity across all tested cell lines, with IC50 values ranging from 10.8 to 16.4 µM.[1] Compound 6a also exhibited notable potency, particularly against the HSC3 head and neck cancer cell line (IC50 = 14.5 µM).[1] It is noteworthy that at a concentration of 100 µM, compound 6i showed a percentage of growth inhibition (95.33%) against the MCF7 breast cancer cell line comparable to that of cisplatin (97.41%).[1]

Comparative Landscape with Other Thienopyridine Analogs and Standard Chemotherapeutics

To provide a broader context, it is valuable to compare the activity of these thieno[2,3-c]pyridines with other reported thienopyridine derivatives and standard-of-care drugs for these cancers.

Compound/Drug	Cancer Type	Cell Line(s)	Reported IC50/Activity
Thieno[2,3-b]pyridine derivative (15f)	Colorectal Cancer	KM12C, HT29, SW620	GI50 = 7 nM, 609 nM, 420 nM, respectively
Thieno-pyrimidine derivative (6b)	Breast Cancer	MDA-231, MCF-7	IC50 = 5.91 µM, 7.16 µM, respectively
Doxorubicin	Breast Cancer	General	A standard anthracycline chemotherapeutic
Paclitaxel/Docetaxel	Breast, Head & Neck Cancer	General	Standard taxane chemotherapeutics
5-Fluorouracil (5-FU)	Colorectal, Head & Neck Cancer	General	A standard antimetabolite chemotherapeutic
Oxaliplatin/Irinotecan	Colorectal Cancer	General	Standard chemotherapeutics for colorectal cancer

This table includes data from various sources for comparative purposes.[4][5][6][7][8]

This broader comparison highlights that while the thieno[2,3-c]pyridine derivatives 6a and 6i exhibit promising micromolar activity, further optimization could lead to even more potent compounds, potentially reaching the nanomolar efficacy seen with some other thienopyridine analogs.[1][4]

Mechanism of Action: Hsp90 Inhibition and Cell Cycle Arrest

The cytotoxic effects of the lead thieno[2,3-c]pyridine derivative, 6i , were further investigated to elucidate its mechanism of action. The study revealed that this compound induces G2 phase arrest in the cell cycle, thereby inhibiting cell proliferation.[1] This effect is attributed to the inhibition of Hsp90.[1]

Hsp90 is a molecular chaperone that is essential for the conformational maturation and stability of a large number of "client" proteins, many of which are oncoproteins that drive cancer progression.[3] These client proteins include key signaling molecules such as receptor tyrosine kinases (e.g., HER2, EGFR), signaling intermediates (e.g., AKT, RAF-1), and cell cycle regulators (e.g., CDK4, CDK6).[9] By inhibiting the ATPase activity of Hsp90, thieno[2,3-c]pyridine derivatives disrupt the chaperone's function, leading to the misfolding and subsequent proteasomal degradation of its client proteins.[1][3] This multi-pronged attack on various oncogenic signaling pathways culminates in the observed anticancer effects.

Signaling Pathway Diagram: Hsp90 Inhibition

Caption: Inhibition of the Hsp90 chaperone cycle by thieno[2,3-c]pyridine derivatives.

Experimental Protocols

To ensure the integrity and reproducibility of the findings presented, a detailed methodology for the key cytotoxicity assay is provided below.

In Vitro Cytotoxicity Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.

Experimental Workflow Diagram

Caption: Step-by-step workflow of the MTT cytotoxicity assay.

Step-by-Step Protocol:

• Cell Seeding: Cancer cell lines (MCF7, T47D, HSC3, RKO) are harvested and seeded into 96-well microtiter plates at an optimized density (e.g., 5 x 10^3 to 1 x 10^4 cells/well) in 100 µL of complete culture medium.

• Overnight Incubation: The plates are incubated overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the thieno[2,3-c]pyridine derivatives (e.g., 0.1 to 100 µM), a vehicle control (e.g., DMSO), and a positive control (e.g., cisplatin).

• Incubation: The plates are incubated for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: Following the incubation period, 10-20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 3-4 hours. During this time, mitochondrial dehydrogenases in viable cells reduce the yellow MTT to purple formazan crystals.

• Solubilization: The culture medium is carefully aspirated, and 100-150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 values are then determined by plotting the percentage of viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Conclusion and Future Directions

The thieno[2,3-c]pyridine scaffold represents a promising avenue for the development of novel anticancer agents. The derivatives discussed in this guide, particularly compound 6i , exhibit potent cytotoxic effects against breast, head and neck, and colorectal cancer cell lines, with a well-defined mechanism of action involving the inhibition of the crucial molecular chaperone Hsp90.[1] While their in vitro efficacy is comparable to the established chemotherapeutic cisplatin at higher concentrations, further lead optimization is warranted to enhance their potency into the nanomolar range, a feat achieved by other thienopyridine analogs.[1][4]

Future research should focus on expanding the structure-activity relationship (SAR) studies to identify more potent and selective derivatives. Furthermore, in vivo studies in animal models are essential to evaluate the pharmacokinetic properties, safety profile, and antitumor efficacy of these promising compounds. The data presented herein provides a solid foundation and a compelling rationale for the continued exploration of thieno[2,3-c]pyridine derivatives as a new class of targeted cancer therapeutics.

References

• HSP90 inhibitors and cancer: Prospects for use in targeted therapies (Review). [Link]

• Al-Hourani, B.J.; Sharma, A.; Wuest, F. Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors. Pharmaceuticals2025 , 18, 153. [Link]

• Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments. [Link]

• MTT (Assay protocol). [Link]

• Synthesis and evaluation of apoptosis induction of thienopyrimidine compounds on KRAS and BRAF mutated colorectal cancer cell lines. [Link]

• Targeting the Molecular Chaperone Heat Shock Protein 90 Provides a Multifaceted Effect on Diverse Cell Signaling Pathways of Cancer Cells. [Link]

• MTT Cell Assay Protocol. [Link]

• Anti-breast cancer potential of thieno-pyrimidine derivatives as VEGFR-2 inhibitors. [Link]

• Anti-breast cancer potential of thieno-pyrimidine derivatives as VEGFR-2 inhibitors. [Link]

• In Silico Screening and Anticancer-Apoptotic Evaluation of Newly Synthesized Thienopyrimidine/Sulfonamide Hybrids. [Link]

• HSP90 multi-functionality in cancer. [Link]

• Inhibition of Hsp90 Suppresses PI3K/AKT/mTOR Signaling and Has Antitumor Activity in Burkitt Lymphoma. [Link]

• Heat Shock Protein 90 (HSP90) Inhibitors as Anticancer Medicines: A Review on the Computer-Aided Drug Discovery Approaches over the Past Five Years. [Link]

• Thienopyrimidine derivatives with potential activities as anticancer agents. [Link]

• Chemotherapy for head and neck cancer. [Link]

• The effect of a thieno[2,3-b]pyridine PLC-γ inhibitor on the proliferation, morphology, migration and cell cycle of breast cancer cells. [Link]

• Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors. [Link]

• Discovery of Novel, Thienopyridine-Based Tyrosine Kinase Inhibitors Targeting Tumorigenic RON Splice Variants. [Link]

• Anticancer Potential of Thieno[2,3-d]pyrimidine Derivatives in Oral Carcinoma Models. [Link]

• Anticancer Activity Evaluation of New Thieno[2,3-d]pyrimidin-4(3H). [Link]

• A review of FDA approved drugs and their formulations for the treatment of breast cancer. [Link]

• In vitro models for head and neck cancer: Current status and future perspective. [Link]

• Types of chemotherapy for breast cancer. [Link]

• Commonly used chemotherapeutic drugs for head and neck cancer. [Link]

• Chemotherapy Drugs Based on Solid Lipid Nanoparticles for Breast Cancer Treatment. [Link]

• Chemotherapy Drugs and Regimens for Breast Cancer. [Link]

• Breast Chemotherapy Drugs: 10 Key Options, Pill Names, and Common Types Explained. [Link]

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• Anticancer Drugs for Intra-Arterial Treatment of Colorectal Cancer Liver Metastases: In-Vitro Screening after Short Exposure Time. [Link]

• Discovery of Novel, Thienopyridine-Based Tyrosine Kinase Inhibitors Targeting Tumorigenic RON Splice Variants. [Link]

• Chemotherapy treatment for colon cancer. [Link]

• Synthesis and evaluation of apoptosis induction of thienopyrimidine compounds on KRAS and BRAF mutated colorectal cancer cell lines. [Link]

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Comparative Docking Studies of Thieno[2,3-c]pyridine Analogs Across Kinase Targets: A Technical Guide

The thieno[2,3-c]pyridine scaffold is a fused bicyclic heterocycle that has garnered profound attention in medicinal chemistry. Due to its structural bioisosterism with purines, it serves as a privileged pharmacophore for competitive binding at the ATP-binding sites of various kinases and their associated chaperones[1].

As a Senior Application Scientist, I have structured this guide to objectively compare the docking performance of novel thieno[2,3-c]pyridine derivatives against divergent kinase targets. This guide synthesizes computational binding affinities, key residue interactions, and the causal methodologies behind robust in silico screening protocols.

Target Landscape and Mechanistic Rationale

Thieno[2,3-c]pyridine analogs exhibit versatile kinase inhibitory profiles. By modifying the substituents at the 2-, 3-, and 4-positions of the core scaffold, researchers can tune the selectivity toward specific serine/threonine or tyrosine kinases.

COT (Tpl2/MAP3K8) Kinase

COT kinase plays a pivotal role in the production of TNF-alpha via the MEK/ERK pathway[2]. 2,4-disubstituted thieno[2,3-c]pyridines have emerged as highly ligand-efficient inhibitors of COT kinase[3]. Docking studies reveal that these analogs achieve high-affinity binding through critical hydrogen bonds with the hinge region (e.g., GLU 208) and pi-pi stacking interactions with TRP 132[4].

BMP-2-Inducible Kinase and Pim-1 Kinase

Recent virtual screening campaigns have evaluated 3-(benzyloxy) thieno[2,3-c]pyridine-2-carboxamide derivatives against BMP-2-inducible kinase and Pim-1. Compound 35, for instance, demonstrated an exceptional binding affinity of −24.25 kcal/mol against BMP-2-inducible kinase, driven by hydrophobic interactions with Cys133 and Ala77, and hydrogen bonding with Glu131[5].

Hsp90 (Kinase Chaperone)

While technically a chaperone rather than a kinase, Hsp90 is essential for the conformational maturation of numerous oncogenic kinases. Thieno[2,3-c]pyridine derivatives (such as Compound 6i) have been shown to dock successfully into the ATP-binding pocket of Hsp90, disrupting its chaperone function and inducing G2 phase cell cycle arrest with IC₅₀ values in the ~10-12 µM range[1][6].

Comparative Quantitative Data

The following table summarizes the comparative docking performance and experimental outcomes of key thieno[2,3-c]pyridine analogs across different targets.

Compound / Analog Class	Target Protein	Binding Affinity (kcal/mol)	Key Interacting Residues	Primary Biological Outcome
Compound 35	BMP-2-Inducible Kinase	-24.25	Cys133, Ala77, Glu131, Tyr132	Putative BMP-2 modulation[5]
Compound 26	Pim-1 Kinase	-7.00	Not explicitly defined	Serine/threonine kinase inhibition[5]
2,4-disubstituted	COT (Tpl2/MAP3K8)	High Affinity	GLU 208, TRP 132	Inhibition of TNF-alpha production[3][4]
Compound 6i	Hsp90	N/A (ATP-competitive)	ATP-pocket residues	G2 arrest; IC₅₀ = 10.8 µM (HSC3)[6]

Pathway Visualization

To understand the therapeutic impact of thieno[2,3-c]pyridine-mediated COT kinase inhibition, we must visualize the downstream signaling cascade.

Caption: Mechanism of action: Thieno[2,3-c]pyridine analogs inhibit COT kinase, blocking MEK/ERK signaling.

Self-Validating Experimental Protocol for Kinase Docking

To ensure scientific integrity and reproducibility, molecular docking studies must be treated as self-validating systems. The following protocol details the causality behind each computational step.

Step 1: Ligand Preparation and ADMET Triage

• Action: Sketch 2D structures of thieno[2,3-c]pyridine analogs and convert them to 3D conformations at physiological pH (7.4) using tools like LigPrep.

• Causality: Kinase active sites are highly sensitive to the protonation state of the ligand. Pre-filtering compounds through ADMET predictors (e.g., SwissADME) ensures that only compounds with favorable pharmacokinetic profiles (e.g., fulfilling Lipinski's Rule of Five) are docked, saving computational resources and prioritizing drug-like molecules[5][7].

Step 2: Protein Preparation and Grid Generation

• Action: Retrieve high-resolution X-ray crystal structures (e.g., PDB ID: 5I3R for BMP-2-inducible kinase)[5]. Remove co-crystallized water molecules unless they bridge the ligand to the hinge region. Assign bond orders, add missing hydrogens, and minimize the structure using the OPLS force field.

• Causality: Kinase hinge regions often rely on highly specific hydrogen bond networks. Improper tautomeric states of histidine residues or missing structural waters can result in false-negative docking scores. The receptor grid is centered on the co-crystallized native ligand to restrict the search space strictly to the ATP-binding pocket.

Step 3: Molecular Docking and Scoring

• Action: Execute Extra Precision (XP) docking using software such as Schrödinger Glide or MOE[4][5].

• Causality: Standard precision docking is useful for high-throughput screening, but XP docking applies severe penalties for steric clashes and rewards specific structural motifs (like pi-cation interactions), which are critical for distinguishing the subtle SAR differences among thieno[2,3-c]pyridine analogs.

Step 4: Pose Validation via Molecular Dynamics (MD)

• Action: Subject the top-scoring complexes to 100 ns MD simulations to calculate the Root Mean Square Deviation (RMSD) and Root Mean Square Fluctuation (RMSF).

• Causality: Docking provides a static snapshot. MD simulations validate whether the thieno[2,3-c]pyridine scaffold maintains stable hydrogen bonding with the kinase hinge region over time, proving that the predicted binding mode is conformationally stable[7].

References

• MDPI. Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors. Available at: [Link]

• MDPI. Discovery of Some Heterocyclic Molecules as Bone Morphogenetic Protein 2 (BMP-2)-Inducible Kinase Inhibitors. Available at:[Link]

• PubMed / NIH. Drug design and synthesis of new N-substituted-thienopyridine based on 2-aminothiophene derivatives as antileishmanial agents. Available at:[Link]

• ResearchGate. Discovery of thieno[2,3-c]pyridines as potent COT inhibitors. Available at: [Link]

• Semantic Scholar. A Combination of Pharmacophore Modeling, Molecular Docking and Virtual Screening Study Reveals 3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)-4H-Chromen-4-One as a Potential Anti-Cancer Agent of COT Kinase. Available at: [Link]

• Allied Academies. Molecular docking and in silico ADMET study reveals 3-(5-{[4-(aminomethyl) piperidin-1-yl] methyl}-1h-indol-2-yl)-1h-indazole-6-carbonitrile as a potential inhibitor of cancer Osaka thyroid kinase. Available at:[Link]

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• 7. Drug design and synthesis of new N-substituted-thienopyridine based on 2-aminothiophene derivatives as antileishmanial agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 7-Phenyl-thieno[2,3-c]pyridine

Comprehensive Safety & Handling Guide: 7-Phenyl-thieno[2,3-c]pyridine (CAS 100067-45-6)

Executive Summary & Chemical Context

7-Phenyl-thieno[2,3-c]pyridine is a specialized heterocyclic building block frequently utilized in drug discovery, particularly in the synthesis of kinase inhibitors and compounds targeting renal function improvement[1]. As a novel research chemical, its exact toxicological profile is not fully mapped. However, based on the structural alerts of the broader thienopyridine class, it must be handled with rigorous safety protocols. Thienopyridines are known to cause acute toxicity, skin and eye irritation, and specific target organ toxicity (STOT)[2].

Beyond immediate irritation, systemic exposure to thienopyridines has been linked to severe hematological reactions, such as Thrombotic Thrombocytopenic Purpura (TTP), driven by CYP450 metabolic activation[3][4]. While these severe effects are typically associated with in vivo administration, laboratory personnel must strictly prevent systemic exposure via inhalation or solvent-mediated dermal absorption.

Hazard Assessment & Causality

In a laboratory setting, the primary routes of exposure to 7-Phenyl-thieno[2,3-c]pyridine are dermal absorption and the inhalation of aerosolized powders. Understanding the causality behind these risks is critical for effective PPE selection:

• Inhalation: As a dry powder, the chemical can easily aerosolize during weighing or transfer. Inhalation bypasses first-pass hepatic metabolism, potentially leading to rapid systemic absorption and acute respiratory tract irritation.

• Dermal Contact & Solvent Permeation: While the dry powder can cause localized skin irritation[2], the risk profile changes drastically during dissolution. When dissolved in highly permeating solvents like Dimethyl Sulfoxide (DMSO)—the standard vehicle for kinase inhibitor assays—the chemical can be rapidly carried across the dermal barrier into the bloodstream, necessitating specialized glove materials.

Personal Protective Equipment (PPE) Matrix

To mitigate these risks, the following PPE is mandatory. This selection is grounded in the National Research Council's guidelines for handling hazardous laboratory chemicals[5][6].

PPE Category	Specification	Quantitative/Material Standard	Causality / Rationale
Hand Protection (Dry Powder)	Nitrile Gloves	Minimum 0.11 mm thickness	Provides a sufficient barrier against dry particulate matter and minor splash hazards[5].
Hand Protection (DMSO Solution)	Butyl Rubber Gloves	>0.3 mm thickness	DMSO rapidly permeates standard nitrile. Butyl rubber offers >480 min breakthrough time for DMSO, preventing systemic drug delivery.
Eye Protection	Safety Goggles	ANSI Z87.1 Compliant	Prevents ocular exposure to aerosolized dust or accidental solvent splashes.
Respiratory Protection	N95 / P100 Respirator	95% - 99.9% particulate filtration	Required only if weighing outside a certified chemical fume hood (highly discouraged)[7].
Body Protection	Lab Coat	Flame-resistant, tight cuffs	Prevents accumulation of powder on personal clothing and subsequent chronic exposure.

Operational Workflow: Step-by-Step Handling

The following self-validating protocol ensures that every step of handling 7-Phenyl-thieno[2,3-c]pyridine minimizes the generation of aerosols and prevents solvent-mediated dermal absorption.

Methodology 1: Safe Weighing and Dissolution

• Step 1: Environmental Verification. Verify the chemical fume hood face velocity is actively reading between 80–100 feet per minute (fpm)[5].

  • Validation: A piece of tissue paper held at the sash edge should pull gently and steadily inward.

• Step 2: PPE Donning. Equip standard nitrile gloves, a buttoned lab coat, and safety goggles. If you plan to dissolve the compound in DMSO, immediately don a second pair of nitrile gloves or switch to butyl rubber[8].

• Step 3: Static Mitigation. Thienopyridine powders often hold static charges, causing them to "jump" and aerosolize. Wipe the exterior of the weighing boat and the balance with an anti-static zero-charge wipe before dispensing.

  • Validation: Powder should fall cleanly into the boat without clinging to the sides of the micro-spatula.

• Step 4: Transfer & Weighing. Use a micro-spatula to transfer the powder into a pre-tared anti-static weigh boat. Cap the source container immediately after transfer to minimize environmental exposure.

• Step 5: Dissolution. Transfer the powder to a glass vial. Add the required volume of DMSO inside the fume hood. Cap the vial tightly before vortexing or sonicating.

  • Critical Warning: Never sonicate an open vial, as this generates highly concentrated, inhalable micro-aerosols.

• Step 6: Doffing & Decontamination. Wash hands immediately with soap and water after removing gloves[8].

Spill Response & Disposal Plan

In the event of a spill, immediate containment is required to prevent cross-contamination and exposure.

Methodology 2: Spill Remediation

• Step 1: Isolation. Alert nearby personnel and restrict access to the spill area. If the spill occurred outside a fume hood, don an N95/P100 respirator before approaching[7].

• Step 2: Dry Spill Absorption. Do not sweep dry powder, as this creates dangerous aerosols. Cover the powder with damp paper towels (moistened with water or a mild surfactant) to suppress dust.

• Step 3: Liquid Spill (DMSO Solution) Absorption. Cover the spill with an inert, compatible absorbent material (e.g., vermiculite or universal spill pads).

• Step 4: Decontamination. Wipe the area with a solvent that dissolves the compound (e.g., a small amount of ethanol or isopropanol), followed by a thorough wash with soap and water.

  • Validation: The surface should show no visual residue and feel completely dry and non-tacky to a gloved touch.

• Step 5: Waste Segregation. Place all contaminated materials (wipes, gloves, absorbent) into a designated, clearly labeled hazardous waste container for incineration according to EPA/RCRA guidelines[9].

Workflow Visualization

Caption: Operational workflow and PPE decision matrix for handling 7-Phenyl-thieno[2,3-c]pyridine.

Sources

• 1. US8318703B2 - Methods for improving kidney function - Google Patents [patents.google.com]
• 2. nextsds.com [nextsds.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. assets.hpra.ie [assets.hpra.ie]
• 5. 1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories (Non-Mandatory) | Occupational Safety and Health Administration [osha.gov]
• 6. Prudent Practices in the Laboratory [nationalacademies.org]
• 7. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. drs.illinois.edu [drs.illinois.edu]
• 9. reed.edu [reed.edu]